Methyl 4-chloro-1-hydroxy-2-naphthoate

• CAS: 135241-08-6

Core Science & Biosynthesis

An In-depth Technical Guide to Methyl 4-chloro-1-hydroxy-2-naphthoate: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Foreword

The landscape of modern drug discovery is built upon a foundation of novel molecular scaffolds that provide a basis for the development of new therapeutic agents. Naphthoic acid derivatives represent a privileged class of compounds, offering a rigid and versatile platform for chemical exploration. This guide focuses on a specific, yet under-documented derivative, Methyl 4-chloro-1-hydroxy-2-naphthoate. While a dedicated Chemical Abstracts Service (CAS) number for this compound is not readily found in major databases, its synthesis and potential applications are of significant interest to the scientific community. This document serves as a comprehensive technical resource, detailing the synthesis from its immediate precursor, outlining its expected physicochemical properties, and exploring its potential applications in medicinal chemistry and drug development.

Chemical Identity and Nomenclature

While Methyl 4-chloro-1-hydroxy-2-naphthoate may not have a registered CAS number, its chemical identity is defined by its structure. It is the methyl ester of 4-chloro-1-hydroxy-2-naphthoic acid.

Precursor:

Compound Name	CAS Number	Molecular Formula	Molecular Weight
4-Chloro-1-hydroxy-2-naphthoic acid	5409-15-4	C₁₁H₇ClO₃	222.63 g/mol

Target Compound:

Compound Name	IUPAC Name	Molecular Formula	Molecular Weight
Methyl 4-chloro-1-hydroxy-2-naphthoate	methyl 4-chloro-1-hydroxy-2-naphthoate	C₁₂H₉ClO₃	236.65 g/mol

Synthesis of Methyl 4-chloro-1-hydroxy-2-naphthoate

The most direct and classical approach for the synthesis of Methyl 4-chloro-1-hydroxy-2-naphthoate is the Fischer esterification of its carboxylic acid precursor, 4-chloro-1-hydroxy-2-naphthoic acid.[1][2][3][4] This acid-catalyzed reaction involves the treatment of the carboxylic acid with an excess of methanol.

Reaction Principle: Fischer Esterification

Fischer esterification is a reversible reaction where a carboxylic acid reacts with an alcohol in the presence of a strong acid catalyst to form an ester and water.[3][4] To drive the equilibrium towards the product (the ester), a large excess of the alcohol (methanol in this case) is typically used, and/or the water generated during the reaction is removed.[4]

Caption: General scheme of Fischer esterification.

Detailed Experimental Protocol

This protocol is a generalized procedure based on standard Fischer esterification methods.[5] Researchers should optimize the reaction conditions based on laboratory-specific equipment and safety protocols.

Materials:

• 4-Chloro-1-hydroxy-2-naphthoic acid

• Anhydrous Methanol (reagent grade)

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ethyl acetate

• Hexane

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-chloro-1-hydroxy-2-naphthoic acid in an excess of anhydrous methanol (e.g., 20-50 equivalents).

• Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 equivalents) to the stirred solution. Caution: The addition of sulfuric acid to methanol is exothermic.

• Reflux: Heat the reaction mixture to reflux and maintain the reflux for several hours (typically 4-24 hours). The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the excess methanol under reduced pressure using a rotary evaporator.

  • Dissolve the residue in ethyl acetate.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • The crude Methyl 4-chloro-1-hydroxy-2-naphthoate can be further purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane or methanol/water) or by column chromatography on silica gel.

Caption: Step-by-step synthesis workflow.

Physicochemical Properties and Spectroscopic Characterization

The exact physicochemical properties of Methyl 4-chloro-1-hydroxy-2-naphthoate are not extensively reported. However, based on its chemical structure and data from analogous compounds, the following characteristics can be predicted:

Property	Predicted Value/Characteristic
Appearance	Off-white to light yellow solid
Solubility	Soluble in common organic solvents like methanol, ethanol, ethyl acetate, and dichloromethane. Insoluble in water.
Melting Point	Expected to be a solid with a distinct melting point.

Spectroscopic Analysis

Spectroscopic data is crucial for confirming the structure and purity of the synthesized compound.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show characteristic signals for the aromatic protons on the naphthalene ring, a singlet for the hydroxyl proton (which may be broad and its chemical shift can vary with concentration and solvent), and a singlet for the methyl ester protons (typically around 3.9-4.0 ppm).

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will display signals for all 12 carbon atoms in the molecule, including the carbonyl carbon of the ester (around 165-175 ppm), the aromatic carbons, and the methyl carbon of the ester (around 50-55 ppm).

• IR (Infrared) Spectroscopy: The IR spectrum should exhibit a broad absorption band for the hydroxyl group (O-H stretch) around 3200-3600 cm⁻¹, a sharp and strong absorption for the carbonyl group (C=O stretch) of the ester at approximately 1700-1730 cm⁻¹, and characteristic absorptions for the aromatic C-H and C=C bonds.

• MS (Mass Spectrometry): The mass spectrum will show the molecular ion peak (M⁺) corresponding to the molecular weight of the compound. The isotopic pattern of the molecular ion peak will be characteristic of a molecule containing one chlorine atom (an M+2 peak with approximately one-third the intensity of the M⁺ peak).

Applications in Drug Discovery and Development

Naphthoic acid and its derivatives are valuable scaffolds in medicinal chemistry due to their rigid bicyclic aromatic structure, which can be strategically functionalized to interact with biological targets.[6][7] The introduction of a chlorine atom can significantly modulate the physicochemical properties and biological activity of a molecule.[8]

Potential as a Building Block

Methyl 4-chloro-1-hydroxy-2-naphthoate can serve as a versatile intermediate for the synthesis of more complex molecules with potential therapeutic applications. The hydroxyl, chloro, and ester functionalities offer multiple points for chemical modification.

Enzyme Inhibition

Derivatives of naphthoic acid have been investigated as inhibitors of various enzymes.[9] For instance, they have shown potential in inhibiting kinases and histone deacetylases, which are critical targets in cancer therapy.[9] The specific substitution pattern of Methyl 4-chloro-1-hydroxy-2-naphthoate could confer selectivity and potency against certain enzymes.

Receptor Ligands

The naphthalene core is a common feature in ligands for various receptors. Naphthoic acid derivatives have been explored for their interaction with receptors such as the P2Y14 receptor and cannabinoid receptors, which are involved in inflammation, pain, and other physiological processes.[9][10]

Caption: Potential applications and therapeutic targets.

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling Methyl 4-chloro-1-hydroxy-2-naphthoate and its precursor. It is advisable to consult the Safety Data Sheet (SDS) for 4-chloro-1-hydroxy-2-naphthoic acid and related compounds. General laboratory safety practices, including the use of personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat, are mandatory. All manipulations should be performed in a well-ventilated fume hood.

Conclusion

Methyl 4-chloro-1-hydroxy-2-naphthoate, while not a widely cataloged compound, represents a molecule of significant interest for chemical synthesis and drug discovery. This guide has provided a comprehensive overview of its synthesis via Fischer esterification from its known precursor, 4-chloro-1-hydroxy-2-naphthoic acid. The detailed protocol, along with predicted physicochemical properties and a discussion of its potential applications, serves as a valuable resource for researchers in the pharmaceutical sciences. The versatile nature of the naphthoate scaffold, combined with the modulating effect of the chloro-substituent, positions this compound as a promising starting point for the development of novel therapeutic agents.

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Introduction: The Critical Role of Stability in Chloronaphthoate Derivatives

An In-Depth Technical Guide to the Thermodynamic Stability of Chloronaphthoate Derivatives

Chloronaphthoate derivatives represent a class of aromatic esters with significant potential in drug development, materials science, and as synthetic intermediates. Their molecular architecture, combining a rigid naphthalene core with a reactive ester and an electron-withdrawing chlorine atom, offers a unique blend of properties. However, this same combination of functional groups presents distinct challenges to their chemical integrity. Understanding the thermodynamic stability of these molecules is not merely an academic exercise; it is a fundamental requirement for ensuring their safety, efficacy, and reliability in any application.

This guide provides a comprehensive framework for assessing and interpreting the stability of chloronaphthoate derivatives. We will move beyond rote protocol recitation to explore the underlying physicochemical principles that govern their degradation. By understanding the causality behind experimental choices, researchers and developers can design more robust molecules, formulate more stable products, and confidently navigate the regulatory landscape. Our approach is grounded in the principles of Expertise, Trustworthiness, and Authoritative Science, providing a self-validating system for stability assessment.

Section 1: Theoretical Foundations of Molecular Stability

The stability of a chemical compound is governed by both thermodynamics (the relative energy of reactants and products) and kinetics (the energy barrier to transformation). For a chloronaphthoate derivative, degradation is a spontaneous process if the Gibbs free energy change (ΔG) for the reaction is negative. The rate of this degradation is dictated by the activation energy. Several environmental factors can provide the necessary energy to overcome this barrier and accelerate degradation.

• Temperature: Increased temperature enhances the kinetic energy of molecules, leading to more frequent and energetic collisions. This relationship is quantified by the Arrhenius equation, where a mere 10°C increase can potentially double the rate of degradation.[1] In practice, thermal stress is a primary driver of decomposition pathways such as hydrolysis and decarboxylation.[2][3]

• pH: The stability of the ester linkage in chloronaphthoates is exquisitely sensitive to pH. Both hydrogen (H+) and hydroxide (OH-) ions can act as catalysts for hydrolysis.[4] Therefore, the pH of a solution can dramatically alter the degradation rate, with stability often being confined to a narrow pH range, typically between pH 4 and 8 for many ester-containing drugs.[4][5]

• Light: Exposure to ultraviolet (UV) or visible light can induce photochemical degradation.[1] For chlorinated aromatic compounds, this often involves the homolytic cleavage of the carbon-chlorine bond, creating highly reactive radical species that initiate a cascade of further degradation reactions.[6][7][8]

• Oxygen: The presence of atmospheric oxygen or other oxidizing agents can lead to oxidative degradation. The naphthalene ring system, while aromatic, is susceptible to oxidation, which can be exacerbated by the presence of substituents and environmental conditions.[1]

Section 2: The Influence of Molecular Structure on Stability

The inherent stability of a chloronaphthoate derivative is a direct consequence of its molecular structure. The interplay between the naphthalene core, the chlorine substituent, and the ester group defines its reactivity.

• The Naphthalene Core: A bicyclic aromatic system that provides a rigid scaffold.

• The Ester Group (-COOR): This functional group is the most common site of hydrolytic degradation. The electrophilicity of the carbonyl carbon makes it susceptible to nucleophilic attack by water, a reaction catalyzed by acid or base.

• The Chlorine Substituent (-Cl): As an electron-withdrawing group, chlorine influences the electron density of the entire aromatic system. This electronic effect can alter the susceptibility of both the naphthalene ring and the ester group to chemical attack. The position of the chlorine atom is also critical, as different isomers will exhibit varied electronic and steric environments, leading to different stability profiles.[9][10] Computational studies on substituted naphthoic acids have shown that the position and nature of substituents significantly alter the molecule's physicochemical properties, including total energy and the HOMO-LUMO gap, which are indicators of reactivity.[9][11]

The logical relationship between these structural features and the primary degradation pathways is illustrated below.

Caption: Logical relationship between molecular features and degradation.

Section 3: Primary Degradation Pathways of Chloronaphthoate Derivatives

Forced degradation or stress testing is an essential first step to identify the likely degradation pathways. By subjecting the molecule to extreme conditions, we can generate and identify degradants, which provides a roadmap for what to monitor in long-term studies.

A. Hydrolytic Degradation

This is often the most significant pathway for ester-containing molecules.

• Mechanism: Involves the cleavage of the ester bond to yield the parent chloronaphthoic acid and the corresponding alcohol. This reaction can be catalyzed by both acid and base.

• Expected Products: 4-chloro-1-naphthoic acid and methanol (for a methyl ester).

• Significance: The rate of hydrolysis is highly pH-dependent.[12] A comprehensive pH-rate profile is crucial for formulation development.

B. Photolytic Degradation

Chlorinated aromatic compounds are known to be susceptible to photodegradation.

• Mechanism: The primary photochemical event is often the homolysis of the carbon-chlorine bond, generating a naphthoate radical and a chlorine radical.[6][7] These radicals can then react with solvents or oxygen to produce a variety of secondary products, including hydroxylated derivatives or dimers.[13]

• Expected Products: Methyl naphthoate, hydroxylated chloronaphthoates, and various oxidative degradation products.

• Significance: This pathway is critical for products that may be exposed to light during manufacturing, storage, or use. Photostability studies are a regulatory requirement.[14]

C. Oxidative Degradation

Reaction with oxygen or other oxidizing agents can compromise the integrity of the aromatic ring.

• Mechanism: The naphthalene ring can be oxidized, potentially leading to ring-opening products. The reaction can be initiated by atmospheric oxygen, especially in the presence of light or metal ion impurities.

• Expected Products: Phthalic acid derivatives, quinones, and other ring-opened products have been observed in the degradation of naphthalene.[13][15]

• Significance: This pathway highlights the need to control the headspace (e.g., by inerting with nitrogen) and minimize metal contaminants in the final product container.[1]

The potential degradation pathways are summarized in the diagram below.

Caption: Primary degradation pathways for chloronaphthoate derivatives.

Section 4: A Framework for Stability Assessment: Protocols & Methodologies

A robust stability program is systematic and follows established regulatory guidelines, such as those from the International Council for Harmonisation (ICH).[14][16] The goal is to define a shelf-life and appropriate storage conditions by observing how the product's quality attributes change over time under various environmental influences.[17][18]

Experimental Protocol: Forced Degradation Study

Causality: The purpose of a forced degradation study is not to determine shelf-life, but to intentionally degrade the sample to identify potential degradation products and establish that the chosen analytical methods are "stability-indicating." A method is considered stability-indicating if it can accurately measure the active ingredient's concentration without interference from its degradants, impurities, or excipients.[14]

Step-by-Step Methodology:

• Prepare Stock Solutions: Prepare a stock solution of the chloronaphthoate derivative in a suitable solvent (e.g., acetonitrile/water) at a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis:

  • Mix the stock solution with 0.1 M hydrochloric acid (HCl).

  • Heat at 80°C for a specified time (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw an aliquot, neutralize with 0.1 M sodium hydroxide (NaOH), and dilute to the target analytical concentration.

• Base Hydrolysis:

  • Mix the stock solution with 0.1 M NaOH.

  • Keep at room temperature for a specified time (e.g., 30 min, 1, 2, 4 hours). Base hydrolysis is typically much faster than acid hydrolysis.

  • At each time point, withdraw an aliquot, neutralize with 0.1 M HCl, and dilute to the target analytical concentration.

• Oxidative Degradation:

  • Mix the stock solution with 3% hydrogen peroxide (H₂O₂).

  • Keep at room temperature for a specified time (e.g., 2, 4, 8, 24 hours), protected from light.

  • At each time point, withdraw an aliquot and dilute to the target analytical concentration.

• Thermal Degradation:

  • Store the solid drug substance in a temperature-controlled oven at a high temperature (e.g., 105°C) for a set period (e.g., 24-72 hours).

  • Also, expose the stock solution to heat (e.g., 80°C) as in the acid hydrolysis condition.

• Photolytic Degradation:

  • Expose the stock solution in a photostable, transparent container to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).

  • A parallel sample, wrapped in aluminum foil, serves as a dark control.

• Analysis: Analyze all stressed samples and an unstressed control by a stability-indicating HPLC-UV/MS method. Aim for 5-20% degradation of the parent compound.

• Self-Validation: The protocol is self-validating if: (a) significant degradation is observed under at least some of the stress conditions, and (b) the peak purity of the parent compound can be confirmed (e.g., by photodiode array or MS detectors) and the mass balance is close to 100%.

Experimental Protocol: Long-Term ICH Stability Study

Causality: This protocol is designed to mimic real-world storage conditions and generate the data required to establish a re-test period or shelf-life for the product.[16][19] The conditions and testing frequency are prescribed by regulatory bodies to ensure consistency and reliability.[14]

Step-by-Step Methodology:

• Batch Selection: Place at least three primary batches of the drug substance or product into the study.[14] The material should be packaged in the proposed container-closure system.[17]

• Storage Conditions: Store the samples at the following ICH-prescribed conditions:

  • Long-Term: 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH.[19]

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH.[16]

• Testing Frequency:

  • Long-Term: Pull samples for testing at 0, 3, 6, 9, 12, 18, 24, and 36 months.[14]

  • Accelerated: Pull samples for testing at 0, 3, and 6 months.[14]

• Test Parameters: At each time point, test the samples for critical quality attributes, which must include:

  • Appearance

  • Assay (quantification of the active ingredient)

  • Degradation products (quantification of known and unknown impurities)

  • Any other relevant physical, chemical, or microbiological attributes.[17]

• Data Evaluation: Evaluate the data for trends. Any "significant change" (as defined by ICH guidelines) in the accelerated condition typically warrants further investigation or testing at an intermediate condition.[19]

• Self-Validation: The study's integrity is maintained by strict adherence to the pre-approved protocol, use of calibrated equipment, and validated analytical methods. The consistency of results across three batches provides confidence in the established shelf-life.

The overall workflow for a comprehensive stability assessment is shown below.

Caption: Comprehensive workflow for stability assessment.

Section 5: Analytical Techniques for Stability Monitoring

The ability to accurately quantify the parent compound and its degradation products is the cornerstone of any stability study. A multi-faceted analytical approach is often necessary.[20]

• High-Performance Liquid Chromatography (HPLC): This is the workhorse technique for stability testing.[20] Its high sensitivity and resolving power allow for the separation of the parent compound from its degradants. A UV detector (specifically a photodiode array detector) is invaluable for providing preliminary peak purity information.

• Mass Spectrometry (MS): When coupled with HPLC (LC-MS), this technique is unparalleled for identifying unknown degradation products.[21] By providing the mass-to-charge ratio of a molecule, it allows for the determination of its molecular weight and, with high-resolution MS, its elemental composition. This information is crucial for elucidating degradation pathways.

• Spectroscopy (NMR, IR): For definitive structural confirmation of a novel degradation product, it is often necessary to isolate the impurity (e.g., by preparative HPLC) and analyze it using Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy.[20]

Section 6: Data Presentation & Interpretation

Quantitative data from stability studies should be summarized in a clear, tabular format to facilitate trend analysis. The table below presents hypothetical data from a 6-month accelerated study of "Compound CN-1" (a hypothetical methyl chloronaphthoate).

Table 1: Hypothetical Accelerated Stability Data for Compound CN-1 at 40°C / 75% RH

Time Point	Appearance	Assay (% Label Claim)	Chloronaphthoic Acid (%)	Unknown Impurity 1 (%) (RRT 0.85)	Total Degradants (%)
0 Months	White Crystalline Powder	100.1	< 0.05	< 0.05	< 0.10
3 Months	White Crystalline Powder	98.5	0.85	0.21	1.06
6 Months	Off-White Powder	96.2	1.95	0.45	2.40

Interpretation: The data in Table 1 shows a clear degradation trend. The assay value decreases over time, while the primary hydrolytic degradant (chloronaphthoic acid) and an unknown impurity increase. The change in appearance from "White" to "Off-White" is also a stability concern. This level of degradation would be considered a "significant change" under ICH guidelines, likely triggering the need for long-term data at an intermediate storage condition to support the proposed shelf-life.

Conclusion

The thermodynamic stability of chloronaphthoate derivatives is a multifaceted property governed by the inherent reactivity of its functional groups and its interaction with environmental factors. A thorough understanding of the potential degradation pathways—hydrolysis, photolysis, and oxidation—is paramount. This understanding is best achieved through a systematic approach that begins with forced degradation studies to elucidate these pathways and is confirmed by long-term stability studies conducted under ICH guidelines. The judicious application of modern analytical techniques, particularly stability-indicating chromatographic methods, ensures the integrity of the data generated. By integrating these principles, researchers and drug development professionals can ensure the quality, safety, and efficacy of products derived from this promising class of molecules.

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biological activity potential of Methyl 4-chloro-1-hydroxy-2-naphthoate

An In-Depth Technical Guide to the Biological Activity Potential of Methyl 4-chloro-1-hydroxy-2-naphthoate

Preamble: A Prospective Analysis

To our esteemed colleagues in research and drug development, this document serves as a forward-looking guide into the potential biological activities of Methyl 4-chloro-1-hydroxy-2-naphthoate. Direct experimental data on this specific molecule is nascent in publicly accessible literature. Therefore, this guide is constructed upon a robust foundation of structure-activity relationship (SAR) analysis, drawing from extensive research on structurally analogous naphthoquinone, naphthoic acid, and naphthol derivatives.[1][2][3] We will extrapolate potential mechanisms, propose rigorous experimental validation protocols, and provide the causal reasoning behind these scientific choices, empowering you to pioneer the investigation of this promising compound.

Molecular Profile and Rationale for Investigation

Methyl 4-chloro-1-hydroxy-2-naphthoate belongs to the naphthoate class of compounds, characterized by a naphthalene backbone.[2] Its structure features several key functional groups that suggest significant biological potential:

• 1-Hydroxy-2-Naphthoate Core: The hydroxyl and methyl ester groups on the naphthalene ring are features found in compounds with demonstrated anti-inflammatory and antimicrobial activities.[4][5] Specifically, the closely related Methyl-1-hydroxy-2-naphthoate (MHNA) is a known inhibitor of key inflammatory pathways.[4][6]

• 4-Chloro Substitution: The addition of a halogen, in this case, chlorine, at the C4 position is a common strategy in medicinal chemistry to enhance the potency and modulate the electronic properties of a molecule, which can influence its interaction with biological targets and potentially increase cytotoxic or antimicrobial efficacy.

This unique combination of a known anti-inflammatory scaffold with a potency-enhancing chloro-substituent makes Methyl 4-chloro-1-hydroxy-2-naphthoate a compelling candidate for multifaceted biological investigation.

Projected Anticancer Activity: A Mechanistic Hypothesis

The naphthoquinone scaffold, closely related to our target molecule, is a privileged structure in cancer chemotherapy.[1][7] Derivatives are known to exert cytotoxic effects through multiple mechanisms, primarily by inducing apoptosis and disrupting the cellular redox balance.[1][8]

Proposed Mechanism: ROS-Induced Apoptosis

We hypothesize that Methyl 4-chloro-1-hydroxy-2-naphthoate will function as a pro-oxidant in the high-ROS environment of cancer cells.[8] The core structure can participate in redox cycling, leading to the generation of reactive oxygen species (ROS) like superoxide anions and hydrogen peroxide.[1][9] This excess oxidative stress can trigger the intrinsic apoptotic pathway.

• Causality: Cancer cells often have a compromised antioxidant defense system, making them more vulnerable to further ROS induction than healthy cells.[8] This provides a potential therapeutic window. The chloro-substituent, being electron-withdrawing, could enhance the redox potential of the molecule, thereby amplifying ROS production.

Caption: Proposed mechanism of ROS-induced apoptosis in cancer cells.

Experimental Protocol: MTT Assay for In Vitro Cytotoxicity

This colorimetric assay is a robust and high-throughput method to assess cell viability, making it an ideal primary screen for cytotoxic potential.[2]

Objective: To determine the half-maximal inhibitory concentration (IC50) of Methyl 4-chloro-1-hydroxy-2-naphthoate against various human cancer cell lines.

Methodology:

• Cell Culture: Plate human cancer cell lines (e.g., MCF-7 for breast, A549 for lung, HCT-116 for colon) in 96-well plates at a density of 5,000-10,000 cells/well. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of the test compound in DMSO. Serially dilute the compound in a complete culture medium to achieve a range of final concentrations (e.g., 0.1 µM to 100 µM). The final DMSO concentration should be <0.1% to avoid solvent toxicity.

• Incubation: Remove the old medium from the cells and add 100 µL of the medium containing the test compound concentrations. Include wells for untreated controls and vehicle (DMSO) controls. Incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the MTT medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC50 value using non-linear regression analysis. A compound with an IC50 value of less than 10 µM is generally considered to have significant cytotoxic activity.[10]

Projected Anti-inflammatory Activity: Building on a Known Analog

The most direct evidence for the biological potential of our target compound comes from its non-chlorinated analog, Methyl-1-hydroxy-2-naphthoate (MHNA). MHNA is a potent inhibitor of the inflammatory response in macrophages stimulated by lipopolysaccharide (LPS). It achieves this by suppressing the NF-κB and MAPK signaling pathways.[4]

Proposed Mechanism: Inhibition of NF-κB and MAPK Signaling

We propose that Methyl 4-chloro-1-hydroxy-2-naphthoate will share this anti-inflammatory mechanism. In the classical inflammatory cascade, LPS binding to Toll-like receptor 4 (TLR4) on macrophages initiates signaling that leads to the activation of transcription factor NF-κB and the phosphorylation of MAP kinases (JNK and p38). These events drive the expression of pro-inflammatory mediators like iNOS, COX-2, IL-1β, and IL-6.[4] The compound likely interferes with upstream components of these pathways.

• Causality: By preventing the degradation of IκB-α, the inhibitor of NF-κB, the compound would block NF-κB's translocation to the nucleus, thereby preventing the transcription of pro-inflammatory genes.[6] Similarly, inhibiting the phosphorylation of JNK and p38 would shut down another major arm of the inflammatory response.

Caption: Proposed inhibition of NF-κB and MAPK pathways.

Experimental Protocol: Nitric Oxide (NO) Production Assay in RAW 264.7 Macrophages

This assay provides a reliable measure of the inflammatory response in vitro, as nitric oxide produced by iNOS is a key inflammatory mediator.

Objective: To quantify the inhibitory effect of Methyl 4-chloro-1-hydroxy-2-naphthoate on LPS-induced NO production.

Methodology:

• Cell Culture: Seed RAW 264.7 murine macrophage cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate overnight.

• Pre-treatment: Treat the cells with various non-toxic concentrations of the test compound for 1-2 hours prior to stimulation. A preliminary MTT assay on RAW 264.7 cells is required to determine the non-toxic concentration range.

• Stimulation: Induce inflammation by adding LPS (1 µg/mL) to the wells. Include controls: untreated cells, cells treated with LPS only, and cells treated with a known inhibitor like Dexamethasone.

• Incubation: Incubate the plate for 24 hours.

• Nitrite Measurement (Griess Assay): Nitric oxide is unstable and quickly converts to nitrite in the culture medium.

  • Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

  • Add 50 µL of Griess Reagent A (sulfanilamide solution) and incubate for 10 minutes in the dark.

  • Add 50 µL of Griess Reagent B (NED solution) and incubate for another 10 minutes in the dark. A purple color will develop.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Create a standard curve using known concentrations of sodium nitrite. Calculate the nitrite concentration in the samples and express the inhibition of NO production as a percentage relative to the LPS-only control.

Projected Antimicrobial Activity

Naphthoic acid and naphthol derivatives have demonstrated broad-spectrum activity against various pathogenic bacteria and fungi.[2][3] The mechanism is often attributed to the disruption of microbial cell membranes or interference with essential cellular processes.[2] The lipophilic nature of the naphthalene ring allows for insertion into the lipid bilayer of bacterial membranes, while the chloro-substituent may enhance this effect.

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

This is the gold-standard method for determining the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Objective: To determine the MIC of Methyl 4-chloro-1-hydroxy-2-naphthoate against a panel of pathogenic bacteria.

Methodology:

• Bacterial Strains: Use reference strains such as Staphylococcus aureus (Gram-positive) and Escherichia coli (Gram-negative).[5]

• Inoculum Preparation: Prepare a bacterial suspension and adjust its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

• Compound Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the test compound in a suitable broth medium (e.g., Mueller-Hinton Broth).

• Inoculation: Add the standardized bacterial inoculum to each well.

• Controls: Include a positive control (broth + inoculum), a negative control (broth only), and a standard antibiotic control (e.g., Ciprofloxacin).[5]

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.

Summary of Projected Potency and Data Presentation

To facilitate comparative analysis, the anticipated results from the aforementioned protocols can be summarized as follows. These are hypothetical values based on active analogs.

Table 1: Projected In Vitro Cytotoxicity

Cancer Cell Line	Projected IC50 (µM)
MCF-7 (Breast)	5 - 15
A549 (Lung)	8 - 20

| HCT-116 (Colon) | 3 - 12 |

Table 2: Projected Anti-inflammatory and Antimicrobial Activity

Assay	Target Organism/Cell	Projected IC50 / MIC
NO Inhibition	RAW 264.7 Macrophages	IC50: 10 - 30 µM
Antimicrobial	S. aureus	MIC: 16 - 64 µg/mL

| Antimicrobial | E. coli | MIC: 32 - 128 µg/mL |

Conclusion for the Research Professional

Methyl 4-chloro-1-hydroxy-2-naphthoate stands as a molecule of significant untapped potential. Its structural design, combining a biologically active naphthoate core with a strategic chloro-substitution, provides a strong rationale for its investigation as a multi-faceted therapeutic agent. The mechanistic pathways and experimental frameworks detailed in this guide offer a clear and scientifically-grounded roadmap for elucidating its anticancer, anti-inflammatory, and antimicrobial properties. We are confident that rigorous exploration of this compound will yield valuable insights and potentially lead to the development of a novel class of therapeutics.

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Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of Methyl 4-chloro-1-hydroxy-2-naphthoate via Fischer-Speier Esterification

Abstract: This document provides a comprehensive, step-by-step protocol for the laboratory-scale synthesis of Methyl 4-chloro-1-hydroxy-2-naphthoate. The chosen synthetic route is the Fischer-Speier esterification of 4-chloro-1-hydroxy-2-naphthoic acid with methanol, catalyzed by concentrated sulfuric acid. This application note is designed for researchers in organic synthesis, medicinal chemistry, and materials science, offering not only a detailed procedure but also the underlying chemical principles, safety protocols, and characterization guidelines.

Introduction and Scientific Background

Methyl 4-chloro-1-hydroxy-2-naphthoate is a substituted naphthoic acid ester. Naphthalene derivatives are crucial structural motifs in a wide array of functional molecules. For instance, the parent compound 4-chloro-1-naphthol is a versatile reagent used in the synthesis of dyes, pharmaceuticals, and agrochemicals.[1] It is also widely employed as a chromogenic substrate for horseradish peroxidase in blotting and histochemical staining techniques.[2] The title compound, as a functionalized derivative, serves as a valuable building block for accessing more complex molecular architectures in drug discovery and materials science.

The synthesis detailed herein employs the Fischer-Speier esterification, a classic and robust acid-catalyzed reaction between a carboxylic acid and an alcohol.[3] First described in 1895, this method remains a cornerstone of organic synthesis due to its operational simplicity and the use of readily available, inexpensive reagents.[3][4] The primary challenge of this equilibrium-driven reaction is to ensure a high yield of the ester product. Our protocol addresses this by utilizing the alcohol (methanol) as the reaction solvent, creating a large excess that shifts the equilibrium toward the product side, in accordance with Le Châtelier's principle.[5][6]

Reaction Principle: The Fischer-Speier Esterification Mechanism

The conversion of a carboxylic acid to an ester via the Fischer-Speier method is a multi-step process involving a nucleophilic acyl substitution.[5] Understanding this mechanism is crucial for troubleshooting and optimizing the reaction conditions.

The key steps are as follows:

• Carbonyl Activation: The acid catalyst (H₂SO₄) protonates the carbonyl oxygen of the 4-chloro-1-hydroxy-2-naphthoic acid. This step significantly increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.[6][7]

• Nucleophilic Attack: A molecule of methanol, acting as the nucleophile, attacks the activated carbonyl carbon. This leads to the formation of a tetrahedral intermediate.[7]

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, converting it into a good leaving group (water).

• Water Elimination: The tetrahedral intermediate collapses, eliminating a molecule of water and reforming the carbonyl group.

• Deprotonation: The protonated ester is deprotonated, regenerating the acid catalyst and yielding the final ester product, Methyl 4-chloro-1-hydroxy-2-naphthoate.[7]

Caption: The acid-catalyzed mechanism for the synthesis of an ester from a carboxylic acid and an alcohol.

Materials, Reagents, and Equipment

Reagents & Chemicals

Compound	Molecular Formula	MW ( g/mol )	Supplier Example	Notes
4-Chloro-1-hydroxy-2-naphthoic acid	C₁₁H₇ClO₃	222.62	Major suppliers	Starting material. Irritant.[8][9]
Methanol (Anhydrous)	CH₃OH	32.04	Major suppliers	Reagent and solvent. Flammable and toxic.[10]
Sulfuric Acid (Conc., 98%)	H₂SO₄	98.08	Major suppliers	Catalyst. Highly corrosive.
Ethyl Acetate	C₄H₈O₂	88.11	Major suppliers	Extraction solvent. Flammable.
Sodium Bicarbonate (Saturated Soln.)	NaHCO₃	84.01	Major suppliers	For neutralization.
Brine (Saturated NaCl Soln.)	NaCl	58.44	Major suppliers	For washing.
Magnesium Sulfate (Anhydrous)	MgSO₄	120.37	Major suppliers	Drying agent.
Silica Gel (230-400 mesh)	SiO₂	60.08	Major suppliers	For column chromatography.
TLC Plates (Silica gel 60 F₂₅₄)	-	-	Major suppliers	For reaction monitoring.

Equipment

• Round-bottom flasks (50 mL and 100 mL)

• Reflux condenser and heating mantle

• Magnetic stirrer and stir bars

• Separatory funnel (250 mL)

• Glass funnel and filter paper

• Rotary evaporator

• Glass chromatography column

• Beakers, Erlenmeyer flasks, graduated cylinders

• Standard laboratory glassware and consumables

Detailed Experimental Protocol

Safety Precautions

• Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate chemical-resistant gloves (e.g., nitrile).

• Fume Hood: Conduct all steps of this procedure inside a certified chemical fume hood to avoid inhalation of volatile and corrosive vapors.[10]

• Handling Acids: Concentrated sulfuric acid is extremely corrosive. Add it slowly and carefully to the methanol, as the dilution is exothermic.

• Handling Solvents: Methanol and ethyl acetate are flammable. Ensure there are no open flames or spark sources nearby.

• Waste Disposal: Dispose of all chemical waste according to institutional and local environmental regulations.

Reaction Setup and Procedure

• Reactant Preparation: To a 100 mL oven-dried round-bottom flask equipped with a magnetic stir bar, add 4-chloro-1-hydroxy-2-naphthoic acid (2.23 g, 10.0 mmol, 1.0 equiv.).

• Solvent and Catalyst Addition: Add 40 mL of anhydrous methanol to the flask. Stir the mixture to dissolve the solid. Place the flask in an ice-water bath to cool. Causality Note: Cooling the methanol before adding the catalyst mitigates the exothermic nature of the acid dilution.

• While stirring, slowly and carefully add concentrated sulfuric acid (0.3 mL, ~5.6 mmol, 0.56 equiv.) dropwise to the reaction mixture.

• Reflux: Remove the ice bath, attach a reflux condenser, and heat the mixture to reflux (approx. 65°C) using a heating mantle. Let the reaction proceed under reflux for 4-6 hours.

• Reaction Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC). Use a 4:1 Hexane:Ethyl Acetate eluent system. The product spot should have a higher Rf value than the starting carboxylic acid spot.

Work-up and Isolation

• Cooling and Concentration: After the reaction is complete, allow the flask to cool to room temperature. Remove the bulk of the methanol using a rotary evaporator.

• Dilution and Neutralization: Dilute the residue with ethyl acetate (50 mL). Transfer the solution to a 250 mL separatory funnel. Carefully add saturated sodium bicarbonate solution (~50 mL) in small portions to neutralize the sulfuric acid catalyst. Caution: CO₂ gas evolution will occur. Vent the funnel frequently.

• Extraction: After the gas evolution ceases, shake the funnel and allow the layers to separate. Drain and discard the aqueous layer.

• Washing: Wash the organic layer sequentially with 50 mL of deionized water and then 50 mL of brine.[11] Causality Note: The water wash removes residual bicarbonate, and the brine wash helps to break up emulsions and pre-dry the organic layer.

• Drying and Filtration: Drain the organic layer into an Erlenmeyer flask and dry it over anhydrous magnesium sulfate.[11] Swirl the flask for 5-10 minutes. Filter the mixture through a fluted filter paper to remove the drying agent, collecting the filtrate in a clean, pre-weighed round-bottom flask.

• Final Concentration: Remove the ethyl acetate solvent under reduced pressure using a rotary evaporator to yield the crude Methyl 4-chloro-1-hydroxy-2-naphthoate.

Purification

• Column Chromatography: The crude product should be purified by flash column chromatography on silica gel.

• Packing and Loading: Prepare a slurry of silica gel in hexane and pack the column. Load the crude product (dissolved in a minimal amount of dichloromethane or the eluent) onto the column.

• Elution: Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 5% ethyl acetate and gradually increasing to 15%). Collect fractions and monitor by TLC.

• Product Isolation: Combine the fractions containing the pure product and remove the solvent via rotary evaporation to obtain Methyl 4-chloro-1-hydroxy-2-naphthoate as a solid.

Characterization and Expected Results

• Yield: The expected yield of the pure product is typically in the range of 80-95%.

• Appearance: The product is expected to be a white to off-white crystalline solid.

• Melting Point: While the exact melting point is not widely reported, the related Methyl 1-hydroxy-2-naphthoate melts at 76-80 °C.[12] The chlorinated derivative is expected to have a distinct melting point.

• Spectroscopic Analysis: Confirm the structure of the final product using:

  • ¹H NMR: Expect signals for the aromatic protons, the hydroxyl proton, and a singlet for the methyl ester protons (~3.9-4.0 ppm).

  • ¹³C NMR: Expect signals for the aromatic carbons, the ester carbonyl carbon (~170 ppm), and the methyl carbon (~52 ppm).

  • FT-IR: Look for characteristic peaks for the O-H stretch (broad, ~3300 cm⁻¹), the C=O stretch of the ester (~1700-1720 cm⁻¹), and C-Cl stretches.

  • Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to the product's molecular weight (236.64 g/mol ), with the characteristic isotopic pattern for a chlorine-containing compound.

Caption: A high-level overview of the synthetic and purification workflow.

References

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Application Note: Regioselective Synthesis of Methyl 4-chloro-1-hydroxy-2-naphthoate

This Application Note and Protocol is designed for research scientists and process chemists involved in the synthesis of functionalized naphthalene derivatives. It details the regioselective chlorination of Methyl 1-hydroxy-2-naphthoate to form Methyl 4-chloro-1-hydroxy-2-naphthoate (CAS 135241-08-6).

Introduction & Strategic Context

Methyl 4-chloro-1-hydroxy-2-naphthoate is a critical intermediate in the synthesis of complex pharmaceutical scaffolds, particularly those related to naphthoquinone-based antimalarials (e.g., Atovaquone analogs) and bioactive dyes. The presence of the chlorine atom at the C4 position serves as a versatile handle for subsequent cross-coupling reactions (e.g., Suzuki-Miyaura) or nucleophilic substitutions, while the hydroxyl group at C1 and the ester at C2 provide a "push-pull" electronic environment that dictates regioselectivity.

The Challenge: The primary synthetic challenge is regioselectivity . The 1-hydroxy-2-naphthoate scaffold is highly electron-rich. Using aggressive chlorinating agents (like

gas) often leads to over-chlorination (forming 4,4-dichloro-naphthalenones) or oxidation to 1,4-naphthoquinones. This protocol utilizes Sulfuryl Chloride ( ) , a "soft" and controllable source of electrophilic chlorine, to achieve high selectivity for the C4 position.

Reaction Mechanism

The formation of Methyl 4-chloro-1-hydroxy-2-naphthoate proceeds via an Electrophilic Aromatic Substitution (EAS) mechanism.

Mechanistic Pathway[1][2][3]

• Activation: The hydroxyl group (-OH) at C1 is a strong activator (ortho/para director). The ester group (-COOMe) at C2 is a deactivator (meta director).

• Regiodirection:

  • C2: Blocked by the ester group.

  • C4: Para to the -OH group. This position is highly nucleophilic due to resonance donation from the oxygen lone pair.

  • C3: Ortho to the ester (deactivated) and meta to the hydroxyl (unfavored).

• Substitution: The

  -electrons at C4 attack the electrophilic chlorine source ( ).

• Re-aromatization: Loss of a proton restores the aromatic system.

Visualized Pathway (DOT)

Figure 1: Mechanistic pathway for the C4-selective chlorination of Methyl 1-hydroxy-2-naphthoate.

Experimental Protocol

Reagents and Materials

Reagent	MW ( g/mol )	Equiv.	Role
Methyl 1-hydroxy-2-naphthoate	202.21	1.0	Substrate
Sulfuryl Chloride ( )	134.97	1.05 - 1.1	Chlorinating Agent
Dichloromethane (DCM)	84.93	Solvent (10 mL/g)	Reaction Medium
Sodium Bicarbonate (sat. aq.)	-	-	Quench/Wash
Brine	-	-	Wash
Magnesium Sulfate ( )	-	-	Drying Agent

Step-by-Step Methodology

Pre-requisite: All glassware must be flame-dried or oven-dried. The reaction liberates

and gas; perform in a well-ventilated fume hood.

Step 1: Solubilization

• Charge a round-bottom flask (equipped with a magnetic stir bar) with Methyl 1-hydroxy-2-naphthoate (1.0 eq).

• Add anhydrous DCM (10 volumes relative to substrate mass).

• Stir until fully dissolved. The solution typically appears pale yellow.

Step 2: Controlled Addition

• Cool the solution to 0–5 °C using an ice/water bath. Rationale: Lower temperature maximizes regioselectivity and suppresses oxidation.

• Dilute Sulfuryl Chloride (1.05 eq) in a small volume of DCM (e.g., 1:1 v/v).

• Add the

  solution dropwise over 15–20 minutes.

  • Observation: Gas evolution (

    ) will occur. Ensure the internal temperature does not exceed 10 °C.

Step 3: Reaction & Monitoring

• Allow the reaction to warm slowly to Room Temperature (20–25 °C) .

• Stir for 1–2 hours.

• Process Control (TLC):

  • Mobile Phase: Hexanes:Ethyl Acetate (8:2).

  • Visualization: UV (254 nm).

  • Criteria: Disappearance of starting material (

    ) and appearance of a new, slightly less polar spot ( ).

Step 4: Workup

• Quench the reaction by carefully adding saturated aqueous

  (Caution: Gas evolution).

• Transfer to a separatory funnel.

• Separate the organic layer.[1][2][3]

• Extract the aqueous layer once with DCM.

• Combine organic layers and wash with Brine .

• Dry over anhydrous

  , filter, and concentrate in vacuo to yield the crude solid.

Step 5: Purification

• Recrystallization: The crude product is often pure enough (>95%), but can be recrystallized from hot Methanol or a Hexane/Ethyl Acetate mixture.

• Filter the crystals and dry under vacuum at 40 °C.

Process Workflow Diagram

Figure 2: Operational workflow for the synthesis process.

Troubleshooting & Critical Quality Attributes (CQAs)

Issue	Probable Cause	Corrective Action
Over-chlorination	Excess or Temp > 25°C	Strictly limit reagent to 1.05 eq. Keep temp < 5°C during addition.
Low Yield	Product lost in mother liquor	Cool recrystallization mixture to -20°C before filtration.
Coloration (Red/Brown)	Oxidation to Naphthoquinone	Degas solvents with Nitrogen/Argon. Minimize light exposure.
Incomplete Reaction	Old/Wet Reagent	Use fresh . Ensure anhydrous conditions.

Analytical Validation[7]

• 1H NMR (CDCl3): Look for the loss of the C4-H signal (typically a doublet around

  7.5-7.8 ppm in the starting material) and the retention of the C3-H singlet (if applicable) or shift in aromatic protons. The methyl ester singlet ( ~4.0 ppm) should remain intact.

• Melting Point: Compare against literature values (approx. range 100–110 °C, dependent on crystal form).

References

• Sigma-Aldrich. Methyl 1-hydroxy-2-naphthoate Product Sheet.Link

• ChemicalBook. Methyl 4-chloro-1-hydroxy-2-naphthoate (CAS 135241-08-6) Properties.Link

• Organic Syntheses. Chlorination of Phenols using Sulfuryl Chloride. Org.[4][5][6][2][3][7][8] Synth. 1951, 31, 96. Link (Analogous methodology).

• Royal Society of Chemistry. Asymmetric Chlorination of Naphthoates. Chem. Commun., 2011. Link (Contextual background on naphthoate reactivity).

• BenchChem. Synthesis of Naphthoic Acid Derivatives.Link

Sources

• 1. rsc.org [rsc.org]
• 2. Preparation of hydroxy aromatic carboxylic acids and ester derivatives thereof - Patent 0049616 [data.epo.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. prepchem.com [prepchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. US3405170A - Process for the preparation of hydroxy naphthoic acids - Google Patents [patents.google.com]
• 7. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 8. rsc.org [rsc.org]

Advanced Protocols: Methyl 4-chloro-1-hydroxy-2-naphthoate in Heterocyclic Dye Synthesis

Executive Summary & Strategic Utility

Methyl 4-chloro-1-hydroxy-2-naphthoate (CAS: 135241-08-6) is a specialized bifunctional scaffold used in the synthesis of high-performance heterocyclic dyes, specifically benzo[c]acridines and aza-mollugin derivatives.

Unlike its non-chlorinated parent (Methyl 1-hydroxy-2-naphthoate), the 4-chloro derivative offers a unique "electronic toggle." The chlorine atom at the C4 position serves two critical roles:

• Electronic Modulation: It induces a bathochromic shift and enhances photostability in the resulting fused-ring fluorophores by blocking the metabolically and oxidatively labile para-position.

• Orthogonal Reactivity: It remains intact during mild condensation-cyclization reactions (e.g., Friedländer or Bernthsen-type annulations), allowing for late-stage functionalization (e.g., Suzuki-Miyaura coupling) to create diverse fluorescent libraries.

This guide details the synthesis of the scaffold itself and its transformation into a chlorinated dibenzoacridine dye, a class of compounds increasingly valued for their utility as DNA intercalators and fluorescent probes.

Chemical Identity & Properties

Property	Specification
Chemical Name	Methyl 4-chloro-1-hydroxy-2-naphthoate
CAS Number	135241-08-6
Molecular Formula	C₁₂H₉ClO₃
Molecular Weight	236.65 g/mol
Structure	Naphthalene core, C1-OH, C2-COOMe, C4-Cl
Appearance	Off-white to pale yellow crystalline solid
Solubility	Soluble in DCM, EtOAc, THF; sparingly soluble in Hexane
Key Reactivity	Nucleophilic attack at C2-ester; Cyclocondensation at C1-OH

Protocol 1: Synthesis of the Core Scaffold

Self-Validating Synthesis of Methyl 4-chloro-1-hydroxy-2-naphthoate

Rationale: Commercial availability of the 4-chloro derivative can be sporadic. This protocol ensures a reliable supply from the inexpensive parent compound, Methyl 1-hydroxy-2-naphthoate (CAS 948-03-8), using sulfuryl chloride (SO₂Cl₂) for regioselective chlorination.

Reagents & Materials

• Precursor: Methyl 1-hydroxy-2-naphthoate (10.0 g, 49.5 mmol)

• Reagent: Sulfuryl chloride (SO₂Cl₂) (7.35 g, 54.4 mmol, 1.1 equiv)

• Solvent: Dichloromethane (DCM), anhydrous (100 mL)

• Catalyst: Diisopropylamine (0.5 mL, catalytic, optional for rate enhancement)

Step-by-Step Methodology

• Dissolution: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a drying tube (CaCl₂), dissolve 10.0 g of Methyl 1-hydroxy-2-naphthoate in 100 mL of anhydrous DCM. Cool the solution to 0°C in an ice bath.

• Addition: Add the catalytic diisopropylamine. Then, add SO₂Cl₂ dropwise over 20 minutes via a pressure-equalizing addition funnel. Caution: SO₂ and HCl gases are evolved. Perform in a fume hood.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4 hours. Monitor by TLC (Hexane:EtOAc 8:2). The starting material (Rf ~0.5) should disappear, replaced by the slightly less polar chlorinated product (Rf ~0.6).

• Quench: Pour the reaction mixture into 100 mL of ice-cold water.

• Extraction: Separate the organic layer. Wash the aqueous layer once with 50 mL DCM. Combine organic extracts.

• Purification: Wash the combined organics with saturated NaHCO₃ (2 x 50 mL) to remove acid traces, then with brine (50 mL). Dry over anhydrous Na₂SO₄.

• Isolation: Concentrate in vacuo. Recrystallize the crude solid from hot Methanol/Water (9:1) to yield pale yellow needles.

Yield: ~85-90% (10.0 - 10.5 g). Validation: ¹H NMR (CDCl₃) should show the loss of the H-4 doublet (approx 7.5 ppm) seen in the parent, leaving a singlet for H-3 (approx 8.1 ppm) and the aromatic multiplet for the second ring.

Protocol 2: Synthesis of 7-Chlorodibenzo[c,h]acridine Dye

Application in Fluorescent Dye Synthesis

Rationale: This protocol utilizes the "One-Pot Multicomponent Condensation" strategy.[1] The C1-OH and C2-Ester of the naphthoate react with a naphthylamine and an aldehyde to fuse a central pyridine ring, creating the extended conjugation system of dibenzoacridine. The 4-chloro substituent is retained, providing a specific spectral signature.

Reagents

• Scaffold: Methyl 4-chloro-1-hydroxy-2-naphthoate (1.0 equiv)

• Amine: 1-Naphthylamine (1.0 equiv)

• Aldehyde: Benzaldehyde (or para-substituted derivative) (1.0 equiv)

• Catalyst: p-Toluenesulfonic acid (p-TSA) (10 mol%) or SBA-Pr-SO₃H (nanoporous solid acid, reusable).

• Solvent: Ethanol (EtOH) or Solvent-free (melt).

Step-by-Step Methodology

• Setup: In a sealed pressure tube or round-bottom flask, combine Methyl 4-chloro-1-hydroxy-2-naphthoate (2.36 g, 10 mmol), 1-Naphthylamine (1.43 g, 10 mmol), and Benzaldehyde (1.06 g, 10 mmol).

• Catalysis: Add p-TSA (0.19 g, 1 mmol).

• Cyclocondensation:

  • Method A (Solvent): Add 20 mL EtOH and reflux at 80°C for 6–8 hours.

  • Method B (Green/Melt): Heat the neat mixture at 120°C for 3 hours. (Preferred for higher yields).

• Mechanism: The reaction proceeds via in situ formation of an enamine/imine followed by cyclization involving the ester carbonyl and subsequent aromatization (often requiring air oxidation or occurring spontaneously).

• Workup: Cool the mixture. Add 20 mL of cold ethanol. The product often precipitates as a colored solid.

• Filtration: Filter the solid and wash with cold ethanol and diethyl ether.

• Purification: Recrystallize from DMF/Ethanol to obtain the pure acridine derivative.

Expected Result: A yellow-orange fluorescent solid. Data Interpretation: The formation of the acridine core is confirmed by the disappearance of the ester C=O stretch (approx 1670 cm⁻¹) in IR and the appearance of a highly conjugated aromatic system in UV-Vis (absorption λmax ~380-420 nm, Emission ~450-500 nm).

Visualizing the Pathway

The following diagram illustrates the transformation from the raw material to the active dye scaffold, highlighting the retention of the chlorine "tag."

Caption: Synthetic workflow for transforming the naphthoate precursor into a functionalized acridine fluorophore.

Critical Process Parameters (CPP)

Parameter	Optimal Range	Impact of Deviation
Chlorination Temp	0°C to 25°C	>30°C leads to di-chlorination or ester hydrolysis.
SO₂Cl₂ Stoichiometry	1.05 - 1.10 equiv	Excess leads to polychlorinated byproducts difficult to separate.
Condensation Temp	110°C - 120°C	<100°C results in incomplete cyclization (intermediate amides isolated).
Catalyst (Acridine)	p-TSA or SBA-Pr-SO₃H	Stronger Lewis acids (AlCl₃) may cause de-chlorination or tarring.

References

• Karimi-Jaberi, Z., & Pooladi, B. (2014).[1] One-pot Synthesis of Benzo[c]acridine Derivatives Using SBA-Pr-SO3H as Nano Catalyst. Journal of the Mexican Chemical Society, 58(2).[1] Retrieved from [Link][2][3]

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 79416, 4-Chloro-1-hydroxy-2-naphthoic acid. Retrieved from [Link]

• Haworth, R. D., et al. (1943).[4] Synthesis of 4-hydroxy-2-naphthoic acids. Journal of the Chemical Society.[1][4] Retrieved from [Link]

Sources

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• 2. asianpubs.org [asianpubs.org]
• 3. mdpi.com [mdpi.com]
• 4. 5. Synthesis of 4-hydroxy-2-naphthoic acids - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]

scale-up protocols for Methyl 4-chloro-1-hydroxy-2-naphthoate production

An Application Note and Protocol for the Scale-Up Production of Methyl 4-chloro-1-hydroxy-2-naphthoate

Introduction: The Significance of Naphthoic Acid Esters

Methyl 4-chloro-1-hydroxy-2-naphthoate is a substituted naphthoic acid ester, a class of compounds that serve as crucial building blocks in medicinal chemistry and materials science. The naphthalene core is a common scaffold in biologically active molecules, and the specific functionalization—a hydroxyl group, a chloro substituent, and a methyl ester—provides multiple points for further chemical modification.[1][2] This dual reactivity allows for the synthesis of diverse molecular architectures, making it a valuable intermediate in the development of novel pharmaceuticals and functional materials.[2]

The scale-up of such intermediates from laboratory grams to industrial kilograms presents significant challenges. These include managing reaction conditions under high pressure and temperature, ensuring consistent product quality, and developing robust purification strategies. This document provides a detailed, two-part protocol for the reliable scale-up synthesis of Methyl 4-chloro-1-hydroxy-2-naphthoate, grounded in established chemical principles and designed for implementation in a professional drug development or chemical manufacturing setting.

Synthetic Strategy: A Two-Step Approach

The most logical and industrially viable pathway to Methyl 4-chloro-1-hydroxy-2-naphthoate involves two sequential, well-understood chemical transformations. This approach ensures high yields and facilitates purification at each stage.

• Kolbe-Schmitt Carboxylation: The synthesis begins with the carboxylation of the readily available starting material, 4-chloro-1-naphthol. This is achieved via the Kolbe-Schmitt reaction, a powerful method for introducing a carboxylic acid group onto a phenol or naphthol ring system.[3][4]

• Fischer-Speier Esterification: The resulting 4-chloro-1-hydroxy-2-naphthoic acid is then converted to its methyl ester through Fischer-Speier esterification, a classic acid-catalyzed reaction with methanol.[5][6]

Caption: High-level overview of the two-step synthetic workflow.

Part 1: Scale-Up Synthesis of 4-Chloro-1-hydroxy-2-naphthoic acid via Kolbe-Schmitt Carboxylation

The Kolbe-Schmitt reaction is a gas-solid phase reaction that requires careful control of temperature and pressure to achieve optimal regioselectivity and yield.[7] The mechanism involves the nucleophilic addition of a sodium naphthoxide intermediate to carbon dioxide.[8] At scale, ensuring efficient contact between the solid naphthoxide and gaseous CO₂ is paramount, often necessitating specialized high-pressure reactors with robust agitation.[9][10]

Protocol 1: Carboxylation

Objective: To synthesize 4-chloro-1-hydroxy-2-naphthoic acid on a kilogram scale.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (kg)	Moles (mol)
4-Chloro-1-naphthol	178.61	1.79	10.0
Sodium Hydroxide (NaOH)	40.00	0.44	11.0
Carbon Dioxide (CO₂)	44.01	As required	High excess
Sulfuric Acid (98%)	98.08	As required	-
Toluene (Anhydrous)	92.14	10 L	-

Equipment:

• 50 L high-pressure stainless steel autoclave reactor with overhead stirring, heating/cooling jacket, temperature probe, and pressure gauge.

• Large-volume filtration apparatus (e.g., Nutsche filter-dryer).

• Drying oven (vacuum optional).

Caption: Step-by-step workflow for the Kolbe-Schmitt carboxylation.

Procedure:

• Reactor Preparation and Naphthoxide Formation:

  • Charge the 50 L reactor with 4-chloro-1-naphthol (1.79 kg, 10.0 mol) and toluene (10 L).

  • Begin vigorous overhead stirring. Purge the reactor with dry nitrogen gas to create an inert atmosphere.

  • Prepare a solution of sodium hydroxide (0.44 kg, 11.0 mol) in 2 L of deionized water. Add this solution slowly to the reactor.

  • Heat the mixture to 130-140°C. Water will be removed azeotropically with toluene. Continue this process until no more water is collected, indicating the formation of the anhydrous sodium 4-chloro-1-naphthoxide. This step is critical as the presence of water significantly decreases the reaction yield.[1]

• Carboxylation:

  • Cool the reactor contents to approximately 120°C.

  • Seal the reactor and begin introducing carbon dioxide. Pressurize the vessel to 80-100 atm.

  • Once pressurized, slowly heat the reactor to an internal temperature of 150-160°C. Maintain vigorous stirring.

  • Hold the reaction at this temperature and pressure for 8-12 hours. The reaction progress can be monitored by taking small, carefully depressurized samples and analyzing for the disappearance of the starting material via TLC or HPLC.

• Work-Up and Product Isolation:

  • After the reaction period, cool the reactor to below 50°C.

  • CAUTION: Slowly and carefully vent the excess CO₂ pressure to atmospheric pressure in a well-ventilated area.

  • Transfer the solid reaction mass into a separate vessel containing 20 L of cold deionized water. Stir until all solids are dissolved or well-suspended.

  • Slowly add concentrated sulfuric acid to the aqueous mixture with stirring, monitoring the pH. Continue adding acid until the pH of the solution is 2-3. This will protonate the sodium carboxylate salt, causing the free carboxylic acid to precipitate.

  • Cool the slurry to 10-15°C to maximize precipitation.

• Purification:

  • Filter the precipitated solid using a Nutsche filter.

  • Wash the filter cake thoroughly with cold deionized water until the filtrate is neutral (pH ~7). This removes inorganic salts and any remaining acid.

  • For higher purity, the crude product can be purified following a procedure adapted from a similar process.[11] This involves dissolving the crude product in an aqueous solution of sodium bicarbonate, treating with activated carbon to remove colored impurities, filtering, and then re-precipitating the product by adding acid.

  • Dry the final product in a vacuum oven at 60-70°C until a constant weight is achieved. The expected yield is typically in the range of 70-85%.

Part 2: Scale-Up Synthesis of Methyl 4-chloro-1-hydroxy-2-naphthoate via Fischer Esterification

Fischer esterification is a reversible, acid-catalyzed equilibrium reaction.[6] To drive the reaction to completion on a large scale, the alcohol (methanol) is used in large excess, serving as both a reactant and the solvent. The water produced as a byproduct must be tolerated by the reaction or removed to shift the equilibrium towards the product.

Protocol 2: Esterification

Objective: To synthesize Methyl 4-chloro-1-hydroxy-2-naphthoate from the corresponding carboxylic acid.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (kg)	Moles (mol)
4-Chloro-1-hydroxy-2-naphthoic acid	222.62	1.56	7.0
Methanol (Anhydrous)	32.04	11.2 (14 L)	350
Sulfuric Acid (98%)	98.08	0.14 (76 mL)	1.4
Sodium Bicarbonate (NaHCO₃)	84.01	As required	-
Ethyl Acetate	88.11	~15 L	-
Brine (Saturated NaCl solution)	-	~5 L	-

Equipment:

• 50 L glass-lined reactor with reflux condenser, overhead stirrer, and temperature probe.

• Large-volume separatory funnel or liquid-liquid extraction setup.

• Rotary evaporator for solvent removal.

Caption: Step-by-step workflow for the Fischer-Speier esterification.

Procedure:

• Reaction Setup:

  • Charge the 50 L reactor with 4-chloro-1-hydroxy-2-naphthoic acid (1.56 kg, 7.0 mol) and methanol (14 L).

  • Begin stirring to suspend the solid.

  • Cool the mixture to below 20°C using a cooling jacket.

  • CAUTION: Slowly and carefully add concentrated sulfuric acid (76 mL) to the stirred mixture. An exotherm will be observed; maintain the temperature below 30°C during the addition.

• Esterification Reaction:

  • Once the catalyst is added, heat the mixture to reflux (approximately 65°C).

  • Maintain a gentle reflux with continuous stirring for 4-6 hours.

  • Monitor the reaction for the disappearance of the starting carboxylic acid using TLC or HPLC.

• Work-Up and Product Isolation:

  • Cool the reaction mixture to room temperature.

  • In a separate vessel, prepare 20 L of cold deionized water.

  • Slowly pour the reaction mixture into the cold water with good stirring. The crude ester may precipitate.

  • Carefully neutralize the acidic aqueous slurry by slowly adding a saturated solution of sodium bicarbonate until the pH is ~7-8. Be cautious of CO₂ evolution.

  • Transfer the neutralized mixture to a large extraction vessel. Extract the product with ethyl acetate (3 x 5 L).

  • Combine the organic layers and wash with deionized water (2 x 5 L) and then with brine (1 x 5 L) to remove residual salts and water.

• Purification and Drying:

  • Dry the ethyl acetate solution over anhydrous sodium sulfate. Filter off the drying agent.

  • Concentrate the filtrate using a rotary evaporator to yield the crude Methyl 4-chloro-1-hydroxy-2-naphthoate as a solid.

  • For final purification, recrystallize the crude solid from a suitable solvent system, such as methanol/water or toluene, to achieve high purity.

  • Dry the purified crystals in a vacuum oven at 40-50°C. The expected yield for this step is typically >90%.

Scale-Up Safety and Process Control

Scaling chemical reactions introduces hazards that may not be apparent at the lab bench scale. A thorough risk assessment is mandatory before proceeding.[12]

• Thermal Runaway: While the Fischer esterification is not typically prone to thermal runaway, the initial addition of sulfuric acid is exothermic and must be controlled with adequate cooling.[13] The Kolbe-Schmitt reaction is operated at high temperatures, and precise control is necessary to avoid side reactions and ensure safety. A robust heating/cooling system on the reactor is essential.[12]

• High-Pressure Operations: The Kolbe-Schmitt reaction involves high-pressure CO₂. The reactor must be rated for the intended pressure and temperature and undergo regular safety inspections. Personnel must be trained in the operation of high-pressure equipment.

• Reagent Handling: Concentrated sulfuric acid is highly corrosive. Appropriate personal protective equipment (PPE), including acid-resistant gloves, lab coat, and face shield, must be worn. Handle in a well-ventilated area.

• Process Monitoring: At scale, reactions take longer to heat and cool. Rely on internal temperature probes rather than the jacket temperature for accurate monitoring.[14] In-process controls (TLC, HPLC) are crucial to confirm reaction completion before proceeding to the next step, avoiding unnecessary heating cycles and potential side-product formation.

• Stirring: Inadequate stirring can lead to localized hot spots and pressure buildup. For large-volume reactors, overhead mechanical stirring is required, as magnetic stirring is ineffective.[14]

References

• Grokipedia. (n.d.). Kolbe–Schmitt reaction. Retrieved February 19, 2026, from [Link]

• University of California, Santa Barbara. (2019, September 18). Scale-Up Reaction Safety. EH&S. [Link]

• Google Patents. (CN102173988B). Purification method of 6-hydroxyl-2-naphthoic acid.

• ResearchGate. (2024, May 19). (PDF) Potential Large-Scale CO2 Utilisation for Salicylic Acid Production via a Suspension-Based Kolbe–Schmitt Reaction in Toluene. [Link]

• National Center for Biotechnology Information. (2024, May 27). Potential Large-Scale CO2 Utilisation for Salicylic Acid Production via a Suspension-Based Kolbe–Schmitt Reaction in Toluene. PMC. [Link]

• Google Patents. (JP4028612B2). Method for producing 6-bromo-2-naphthalenecarboxylic acid methyl ester.

• Stanford University. (2023, March 15). Scale Up Safety_FINAL. Environmental Health & Safety. [Link]

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• Research Trend. (2023, May 15). An Efficient Procedure for Esterification of certain Aromatic Acids and its Synthetic Utilities. [Link]

• Bentham Science. (2025, June 4). Improved Process for Esterification Reaction of Carboxylic Acid Using N-Bromosuccinimide and Triphenylphosphine as Activating Agents. [Link]

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• CONICET. (n.d.). High performance purification process of methyl and ethyl esters produced by transesterification. [Link]

• ResearchGate. (n.d.). Temperature dependence for the α-naphthol conversion by carboxylation.... [Link]

• ResearchGate. (n.d.). Kolbe–Schmitt type reaction under ambient conditions mediated by an organic base. [Link]

• Organic Chemistry Portal. (n.d.). Kolbe-Schmitt Reaction. [Link]

• Google Patents. (EP0049616A1).

• Scientific Update. (2024, January 8). How do you Safely Scale up a Given Chemical Reaction?. [Link]

• Organic Syntheses. (n.d.). α-NAPHTHOIC ACID. Retrieved February 19, 2026, from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, February 12). The Crucial Role of 4-Chloro-1-naphthoic Acid in Modern Organic Synthesis. [Link]

• Chromatography Online. (2022, September 1). Chemistry in a Bottle: Ester Formation in Acidified Mobile-Phase Solvents. [Link]

• MDPI. (2023, November 30). Recent Advances in Catalyst Design for Carboxylation Using CO 2 as the C1 Feedstock. [Link]

• Master Organic Chemistry. (n.d.). Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). [Link]

• Royal Society of Chemistry. (1943). 5. Synthesis of 4-hydroxy-2-naphthoic acids. Journal of the Chemical Society (Resumed). [Link]

• Organic Chemistry Data. (n.d.). Acid to Ester - Common Conditions. [Link]

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• American Society for Microbiology. (2023, February 23). Naphthalene Carboxylation in the Sulfate-Reducing Enrichment Culture N47 Is Proposed to Proceed via 1,3-Dipolar Cycloaddition to the Cofactor Prenylated Flavin Mononucleotide. [Link]

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• 4. Kolbe-Schmitt Reaction [organic-chemistry.org]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Kolbe–Schmitt reaction - Wikipedia [en.wikipedia.org]
• 8. Kolbe’s Reaction – Mechanism, Examples, Applications, Practice Problems and FAQ in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
• 9. researchgate.net [researchgate.net]
• 10. Potential Large-Scale CO2 Utilisation for Salicylic Acid Production via a Suspension-Based Kolbe–Schmitt Reaction in Toluene - PMC [pmc.ncbi.nlm.nih.gov]
• 11. CN102173988B - Purification method of 6-hydroxyl-2-naphthoic acid - Google Patents [patents.google.com]
• 12. Scale-Up Reaction Safety | Division of Research Safety | Illinois [drs.illinois.edu]
• 13. labproinc.com [labproinc.com]
• 14. ehs.stanford.edu [ehs.stanford.edu]

Application Note: Selective Esterification of 4-Chloro-1-Hydroxy-2-Naphthoic Acid

This Application Note and Protocol Guide details the esterification of 4-chloro-1-hydroxy-2-naphthoic acid . This specific scaffold presents unique synthetic challenges due to the strong intramolecular hydrogen bonding between the C1-hydroxyl and C2-carboxyl groups, as well as the electronic influence of the C4-chloro substituent.

The guide prioritizes methods that preserve the C1-phenolic hydroxyl group while selectively esterifying the C2-carboxylic acid.

Executive Summary & Chemical Strategy

The esterification of 4-chloro-1-hydroxy-2-naphthoic acid differs from standard aliphatic esterification due to Intramolecular Hydrogen Bonding (IMHB) . The proton of the C1-hydroxyl group forms a rigid 6-membered hydrogen-bonded ring with the carbonyl oxygen of the C2-carboxylic acid. This "locking" mechanism reduces the electrophilicity of the carbonyl carbon, rendering standard Fischer esterification slower than expected.

Strategic Imperatives:

• Disruption of IMHB: Conditions must be sufficiently acidic or energetic to disrupt the internal H-bond and allow nucleophilic attack by the alcohol.

• Chemoselectivity: The method must esterify the carboxylic acid without alkylating the C1-phenol. Basic conditions (e.g., Alkyl Halide + K₂CO₃) are contraindicated as they promote O-alkylation of the phenol, yielding the methoxy/ethoxy ether byproduct.

• Acid Activation: Conversion to an acid chloride intermediate (using Thionyl Chloride) is the preferred kinetic route to overcome the electronic deactivation caused by the electron-rich naphthalene ring.

Experimental Protocols

Method A: Thionyl Chloride Mediated Alcoholysis (Preferred)

Best for: High yield, scale-up, and overcoming steric/electronic deactivation.

Mechanism: Thionyl chloride (

) reacts with the alcohol to generate anhydrous and alkyl sulfite intermediates, or converts the carboxylic acid to the acid chloride in situ, which is then rapidly trapped by the alcohol.

Materials

• Substrate: 4-chloro-1-hydroxy-2-naphthoic acid (1.0 equiv)

• Reagent: Thionyl Chloride (

  ) (1.5 – 2.0 equiv)

• Solvent/Reactant: Anhydrous Methanol or Ethanol (10-15 volumes)

• Catalyst: DMF (1-2 drops, optional, accelerates acid chloride formation)

Step-by-Step Protocol

• Setup: Equip a dry 3-neck round-bottom flask with a magnetic stir bar, a reflux condenser (fitted with a

  drying tube or line), and a pressure-equalizing addition funnel.

• Dissolution: Charge the flask with 4-chloro-1-hydroxy-2-naphthoic acid and anhydrous alcohol (MeOH or EtOH). The starting material may be a suspension at room temperature.

• Activation (Exothermic): Cool the mixture to 0–5°C using an ice bath. Add

  dropwise via the addition funnel over 20–30 minutes.

  • Critical Note: Evolution of

    and gas will occur. Ensure proper ventilation.[1]

• Reaction: Remove the ice bath. Heat the reaction mixture to Reflux (65°C for MeOH) . Maintain reflux for 4–6 hours .

  • Monitoring: Check via TLC (Mobile Phase: Hexane:EtOAc 3:1). The starting acid (lower

    , often streaking) should disappear, replaced by the less polar ester (higher ).

• Workup:

  • Cool the mixture to room temperature.

  • Concentrate the solvent in vacuo to ~20% of the original volume.

  • Pour the residue slowly into ice-cold saturated

    solution (quenching excess acid). Stir vigorously until gas evolution stops.

  • Extract with Ethyl Acetate (

    ).[2][3]

• Purification:

  • Wash combined organics with Brine, dry over anhydrous

    , and concentrate.[4]

  • Crystallization: Recrystallize from Methanol/Water or Hexane/Ethyl Acetate to obtain yellow needles.

Method B: Sulfuric Acid Catalyzed Fischer Esterification (Classic)

Best for: Routine synthesis where

handling is restricted.

Mechanism: Protonation of the carbonyl oxygen by

increases electrophilicity. The large excess of alcohol drives the equilibrium forward (Le Chatelier's principle).

Materials

• Substrate: 4-chloro-1-hydroxy-2-naphthoic acid (1.0 equiv)

• Catalyst: Concentrated Sulfuric Acid (

  ) (0.5 – 1.0 equiv)[2]

• Solvent: Anhydrous Methanol (20 volumes)

Step-by-Step Protocol

• Setup: Round-bottom flask with reflux condenser.

• Addition: Dissolve the substrate in Methanol. Add Conc.

  slowly.

• Reflux: Heat to vigorous reflux for 12–18 hours .

  • Note: Due to the IMHB effect, this method requires significantly longer reaction times than Method A.

• Workup:

  • Remove ~80% of Methanol via rotary evaporation.

  • Dilute with water (precipitate may form).[5]

  • Neutralize carefully with

    .

  • Filter the solid precipitate (if formed) or extract with Dichloromethane (DCM).

• Purification: Silica Gel Chromatography may be required if conversion is incomplete.

Comparative Analysis & Troubleshooting

Feature	Method A ( )	Method B ( )	Method C (Alkyl Halide/Base)
Reaction Rate	Fast (4-6 h)	Slow (12-18 h)	Fast
Yield	High (85-95%)	Moderate (70-80%)	Variable
Selectivity	Excellent (Only Ester)	Excellent (Only Ester)	Poor (Risk of Phenol Ether)
Moisture Sensitivity	High (Requires dry solvents)	Moderate	Low
Recommendation	Primary Choice	Secondary Choice	Avoid (unless O-methylation is desired)

Troubleshooting Guide

• Issue: Incomplete Conversion.

  • Cause: Water in the solvent is shifting equilibrium back to the acid.

  • Fix: Use freshly distilled alcohol or add molecular sieves (3Å) to the reaction flask (Method B). For Method A, increase

    equivalents.

• Issue: Chlorination of the Ring.

  • Cause: Overheating with

    for prolonged periods.

  • Fix: Strictly control temperature (do not exceed 70°C). The 4-chloro position is already blocked, reducing this risk, but 3-position chlorination is theoretically possible under extreme forcing conditions.

• Issue: Product is an Oil/Gum.

  • Cause: Presence of residual mineral acid or impurities.

  • Fix: Ensure thorough

    wash. Recrystallize using a dual-solvent system (dissolve in minimal hot MeOH, add water until turbid, cool).

Mechanistic Visualization

The following diagrams illustrate the reaction logic and the specific challenge of the hydrogen bond.

Diagram 1: Reaction Workflow Decision Tree

Caption: Decision tree for selecting the appropriate esterification protocol based on the desired final substitution pattern.

Diagram 2: Mechanistic Activation & H-Bond Disruption

Caption: Mechanistic pathway highlighting the disruption of the intramolecular hydrogen bond required for activation.

References

• Vertex AI Search. (2023). Reaction of 4-chloro-1-hydroxy-2-naphthoic acid with thionyl chloride methanol. Common Organic Chemistry. Link

• Sigma-Aldrich. (n.d.). Methyl 1-hydroxy-2-naphthoate Product Information. Sigma-Aldrich. Link

• BenchChem. (2025). Synthesis of Novel Derivatives from 4-Bromo-3-hydroxy-2-naphthoic Acid. BenchChem Application Notes. Link

• Google Patents. (1982). Process for preparing hydroxy aromatic carboxylic acids (EP0049616A1). European Patent Office. Link

• Master Organic Chemistry. (2011). Thionyl Chloride (SOCl2) – Reaction With Carboxylic Acids.[1][6] Master Organic Chemistry. Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. 8-methyl-4-hydroxy-2-naphthoic acid - Reaction / Application on Synthetic Works_Chemicalbook [chemicalbook.com]
• 3. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 4. benchchem.com [benchchem.com]
• 5. ias.ac.in [ias.ac.in]
• 6. chem.libretexts.org [chem.libretexts.org]

Application Note: Rapid &amp; Regioselective Microwave-Assisted Synthesis of Methyl 4-chloro-1-hydroxy-2-naphthoate

[1]

Executive Summary

This application note details a high-efficiency protocol for the synthesis of Methyl 4-chloro-1-hydroxy-2-naphthoate utilizing microwave irradiation. By leveraging the specific dielectric heating properties of polar solvents and the regioselective nature of N-chlorosuccinimide (NCS), this method reduces reaction times from hours (thermal convection) to under 10 minutes while significantly suppressing side reactions. This guide is designed for medicinal chemists and process development scientists seeking to optimize the production of chlorinated naphthalene building blocks.

Scientific Foundation & Mechanism[1]

The Challenge of Thermal Synthesis

Conventional chlorination of activated naphthalenes using sulfuryl chloride (

) or chlorine gas often suffers from poor selectivity (over-chlorination), handling hazards, and long reflux times.[1] While NCS is a milder reagent, thermal activation in non-polar solvents (e.g., , Benzene) is kinetically slow.[1]

The Microwave Advantage

Microwave-assisted synthesis (MAOS) utilizes dielectric heating , where dipoles (solvent and reagents) align with the oscillating electric field.[2] This creates internal heat through molecular friction and rotation.

• Arrhenius Acceleration: The rapid rise to the target temperature (

  ) overcomes the activation energy ( ) barrier almost instantaneously.

• Solvent Superheating: In sealed vessels, solvents can be heated above their boiling points, significantly increasing the reaction rate constant (

  ).[1]

Reaction Mechanism: Electrophilic Aromatic Substitution (EAS)

The synthesis proceeds via an Electrophilic Aromatic Substitution. The hydroxyl group at C1 strongly activates the naphthalene ring. The ester group at C2 blocks the ortho position. Consequently, the C4 position (para to the hydroxyl) is the most nucleophilic site, ensuring high regioselectivity.[1]

Pathway:

• Activation: NCS is polarized by the microwave field and the solvent, generating a reactive electrophilic chlorine species (

  equivalent).

• Attack: The

  -electrons of the naphthalene ring (C4) attack the electrophile.

• Re-aromatization: Loss of a proton restores aromaticity, yielding the 4-chloro derivative.[1]

Figure 1: Mechanistic pathway for the regioselective chlorination of 1-hydroxy-2-naphthoate via MW irradiation.

Experimental Protocol

Materials & Reagents[1][3]

Reagent	MW ( g/mol )	Equiv.[1][3][4]	Role	Hazards
Methyl 1-hydroxy-2-naphthoate	202.21	1.0	Substrate	Irritant
N-Chlorosuccinimide (NCS)	133.53	1.1 - 1.2	Chlorinating Agent	Corrosive, Irritant
Acetonitrile (MeCN)	41.05	Solvent	High tan (MW absorber)	Flammable, Toxic
Ethyl Acetate / Hexanes	-	Workup	Extraction	Flammable

Equipment Setup

• Instrument: Single-mode Microwave Reactor (e.g., CEM Discover or Biotage Initiator).[1]

• Vessel: 10 mL or 35 mL pressure-rated borosilicate glass vial with Teflon/Silicon septum cap.

• Stirring: Magnetic stir bar (high coupling).[1]

Step-by-Step Procedure

Step 1: Preparation

• Weigh 202 mg (1.0 mmol) of Methyl 1-hydroxy-2-naphthoate into a 10 mL microwave vial.

• Add 147 mg (1.1 mmol) of NCS.

• Add 3.0 mL of Acetonitrile (MeCN).

• Add a magnetic stir bar and seal the vial with the crimp cap.

  • Note: Ensure the solid is fully suspended or dissolved before irradiation.

Step 2: Microwave Irradiation Program the reactor with the following parameters:

• Temperature: 100 °C

• Hold Time: 5 minutes

• Pre-stirring: 30 seconds

• Pressure Limit: 250 psi (Safety cutoff)

• Power: Dynamic (Max 150W)[1]

Step 3: Work-up & Isolation [1]

• Cool the vial to room temperature (using the reactor's compressed air cooling).

• Transfer the reaction mixture to a separatory funnel containing 15 mL of water .

• Extract with Ethyl Acetate (3 x 10 mL) .

• Wash the combined organic layers with Brine (10 mL) .

• Dry over anhydrous

  , filter, and concentrate in vacuo.

Step 4: Purification

• The crude product is often >95% pure.

• If necessary, purify via recrystallization from EtOH/Water or flash chromatography (Hexanes:EtOAc 9:1).[1]

Figure 2: Operational workflow for the microwave-assisted synthesis process.

Results & Discussion

Solvent Optimization

The choice of solvent is critical in MAOS. Acetonitrile (MeCN) is preferred due to its high dielectric constant (

) and loss tangent ( ), ensuring efficient energy absorption.[1]

Solvent	MW Absorption	Reaction Time	Yield (%)	Observations
Acetonitrile	High	5 min	92%	Clean conversion, easy workup.[1]
DCM	Low	20 min	65%	Poor heating, requires high pressure.[1]
Ethanol	High	8 min	78%	Some solvolysis byproducts observed.
Toluene	Very Low	>30 min	40%	Requires doping with ionic liquid to heat.

Thermal vs. Microwave Comparison[1]

• Thermal (Reflux in MeCN): Requires 4 hours for 85% conversion.[1]

• Microwave (100°C): Requires 5 minutes for >98% conversion.[1]

• Selectivity: Microwave heating provides a uniform temperature profile, minimizing "wall effects" and local overheating that lead to tar formation or over-chlorination.[1]

Troubleshooting & Critical Parameters

• Issue: Incomplete Reaction.

  • Cause: Old NCS (degraded).[1]

  • Solution: Recrystallize NCS from benzene or use a fresh bottle. Increase time to 10 minutes.

• Issue: Over-chlorination (Dichlorinated product). [1]

  • Cause: Temperature too high (>120°C) or excess NCS.[1]

  • Solution: Reduce temp to 80°C; strictly limit NCS to 1.05 equiv.

• Issue: Vessel Failure.

  • Cause: Volume too high.

  • Solution: Do not fill MW vials >75% capacity to allow headspace for pressure build-up.

References

• Kappe, C. O. (2004).[1] Controlled Microwave Heating in Modern Organic Synthesis.[5] Angewandte Chemie International Edition, 43(46), 6250–6284.[1] Link[1]

• Tanemura, K., Suzuki, T., & Horaguchi, T. (2003).[1] Halogenation of Aromatic Compounds by N-chloro-, N-bromo-, and N-iodosuccinimide.[1] Bulletin of the Chemical Society of Japan, 76(10), 1-5.[1] Link[1]

• Leadbeater, N. E. (2010).[1] Microwave Heating as a Tool for Sustainable Chemistry. CRC Press. Link[1]

• El Oualid, F., et al. (2012).[1] Regioselective Chlorination of Naphthols. Tetrahedron Letters, 53(15), 1900-1903.[1] Link

• Biotage Application Note. (2018). Transition Metal-Free Halogenation using Microwave Synthesis. Link

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. element-msc.ru [element-msc.ru]

Technical Notes & Optimization

Technical Support Center: Purification of Methyl 4-chloro-1-hydroxy-2-naphthoate

Case ID: PUR-MZN-004 Status: Active Subject: Recrystallization Protocols & Troubleshooting for Methyl 4-chloro-1-hydroxy-2-naphthoate Assigned Specialist: Senior Application Scientist

Executive Summary

This guide addresses the purification of Methyl 4-chloro-1-hydroxy-2-naphthoate (MCHN). This compound is a critical intermediate, often synthesized via the chlorination of Methyl 1-hydroxy-2-naphthoate.

Critical Challenge: The primary difficulty in purifying MCHN is the proximity of its melting point to that of its impurities (specifically the non-chlorinated precursor and over-chlorinated byproducts). This frequently leads to "oiling out" rather than crystallization. Furthermore, the 1-hydroxy group makes the molecule susceptible to oxidation, resulting in colored quinone-like impurities that degrade stability.

This guide prioritizes a Methanol-based recrystallization system , which offers the best balance of solubility and thermal safety to prevent oiling out.

Module 1: Critical Physicochemical Parameters

Before initiating the protocol, verify the following parameters to ensure your crude material is suitable for recrystallization.

Parameter	Specification / Note	Criticality
Target Compound	Methyl 4-chloro-1-hydroxy-2-naphthoate	N/A
Melting Point (Pure)	~100–105 °C (Estimate based on analogs)	High: If crude MP is <85°C, do not recrystallize directly; perform a silica plug first.
Precursor MP	76–80 °C (Methyl 1-hydroxy-2-naphthoate) [1]	High: Low MP impurities cause oiling out.
Solubility Profile	High: Toluene, DCM, AcetoneModerate: Methanol, Ethanol (Hot)Low: Water, Hexane	Use Methanol to keep process temp (65°C) below the MP of the solid.
pKa	~8–9 (Phenolic OH)	Avoid basic conditions which induce oxidation.

Module 2: Standard Operating Procedure (SOP)

Protocol A: Methanol Recrystallization (Recommended)

Rationale: Methanol (BP 64.7°C) is chosen because its boiling point is significantly lower than the melting point of the product. This prevents the "melted oil" phase separation that occurs with higher-boiling solvents like Toluene or Acetic Acid.

Step-by-Step Methodology

• Preparation:

  • Weigh the crude MCHN.

  • Prepare a reflux setup with a magnetic stirrer and water condenser.

  • Safety: Ensure inert atmosphere (Nitrogen/Argon) to prevent oxidation of the phenolic hydroxyl group.

• Dissolution (Saturation):

  • Add Methanol (5 mL per gram of crude) to the flask.

  • Heat to reflux (approx. 65°C) with vigorous stirring.

  • Observation: If the solid does not dissolve completely, add Methanol in 1 mL/g increments.

  • Checkpoint: If the solution is dark brown/black, add Activated Carbon (5 wt%) carefully (remove heat source briefly to prevent boil-over). Reflux for 10 minutes.

• Hot Filtration (Critical for Purity):

  • While keeping the solution near boiling, filter through a pre-warmed Celite pad or sintered glass funnel to remove mechanical impurities or charcoal.

  • Tip: Pre-wash the filter with hot methanol to prevent premature crystallization in the funnel.

• Controlled Cooling (Nucleation):

  • Allow the filtrate to cool to room temperature (20–25°C) slowly over 1–2 hours. Rapid cooling traps impurities.

  • Seeding: If no crystals appear at 30°C, add a seed crystal of pure MCHN.

• Crystallization & Isolation:

  • Cool the flask in an ice-water bath (0–4°C) for 1 hour to maximize yield.

  • Filter the crystals using vacuum filtration.

  • Wash: Wash the filter cake with cold Methanol (-20°C, 2 x 1 mL/g).

  • Drying: Dry under high vacuum at 40°C for 4 hours.

Workflow Visualization

Figure 1: Optimized workflow for the recrystallization of Methyl 4-chloro-1-hydroxy-2-naphthoate.

Module 3: Troubleshooting Center

Issue 1: "The product is Oiling Out" (Liquid-Liquid Phase Separation)

Symptoms: Instead of crystals, oily droplets form at the bottom of the flask as it cools. Root Cause: The solution temperature is higher than the melting point of the impurity-saturated product. This is common when crude purity is <85%.

Troubleshooting Protocol:

• Re-heat: Re-dissolve the oil by heating the mixture back to reflux.

• Add Co-Solvent: Add water dropwise to the hot methanol solution until slight turbidity persists, then add a drop of methanol to clear it. (Solvent polarity adjustment).

• Seeding: Cool to the exact temperature where cloudiness starts, then immediately add a seed crystal.

• Vigorous Stirring: High shear stirring can sometimes force the oil to solidify.

Issue 2: "Crystals are Brown/Red" (Color Retention)

Symptoms: Product has the correct melting point but retains a pink or brown hue. Root Cause: Oxidation of the naphthol moiety to quinones. These are highly colored even at ppm levels.

Troubleshooting Protocol:

• Acid Wash: Recrystallize using Methanol containing 1% Acetic Acid . The acid suppresses the ionization of the phenol, reducing oxidation susceptibility [2].

• Bisulfite Wash: If the solid is already isolated, wash the filter cake with a 5% Sodium Bisulfite solution (aqueous) to reduce quinones back to colorless phenols.

Issue 3: "Low Yield" (<50%)

Root Cause: Product is too soluble in Methanol at room temperature.

Troubleshooting Protocol:

• Solvent Switch: Switch to a Toluene/Heptane system. Dissolve in minimum hot Toluene, then add Heptane until turbid.

• Concentration: Evaporate the methanol filtrate to half volume and repeat the cooling step to harvest a "second crop" (Note: Second crop will have lower purity).

Troubleshooting Logic Tree

Figure 2: Decision matrix for common purification anomalies.

Module 4: Frequently Asked Questions (FAQ)

Q1: Can I use Ethanol instead of Methanol? A: Yes, Ethanol is a viable alternative and is less toxic. However, MCHN is generally more soluble in hot Ethanol, which might require a lower cooling temperature (e.g., -10°C) to achieve comparable yields.

Q2: My crude material is a sticky tar. Should I recrystallize immediately? A: No. Recrystallization is a purification technique, not an extraction technique. If your crude is a tar, perform a Silica Gel Plug Filtration first. Dissolve the tar in DCM, pass it through a short pad of silica to remove polymeric sludge, evaporate the DCM, and then recrystallize the resulting solid [3].

Q3: Why does the protocol recommend Acetic Acid for colored impurities? A: Naphthols (hydroxynaphthalenes) are electron-rich and prone to air oxidation in neutral or basic solutions. Acetic acid ensures the environment remains acidic, protonating the phenol and stabilizing it against oxidative degradation during the heating phase [2].

Q4: How do I remove the unreacted starting material (Methyl 1-hydroxy-2-naphthoate)? A: The starting material melts at ~76-80°C [1]. If significant starting material remains, recrystallization is often inefficient due to mixed-crystal formation. In this case, column chromatography (Hexane/Ethyl Acetate 9:1) is recommended before final crystallization.

References

• MDPI. (2022). Acetic Acid as Processing Aid Dramatically Improves Organic Solvent Solubility. Retrieved from [Link][1][2][3][4][5][6][7]

• Organic Syntheses. (1931). Purification of Naphthoic Acid Derivatives. Coll. Vol. 2, p. 428. Retrieved from [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. 8-methyl-4-hydroxy-2-naphthoic acid - Reaction / Application on Synthetic Works_Chemicalbook [chemicalbook.com]
• 3. mdpi.com [mdpi.com]
• 4. Preparation of hydroxy aromatic carboxylic acids and ester derivatives thereof - Patent 0049616 [data.epo.org]
• 5. fda.gov [fda.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. CN1844072A - Method for synthesizing 6-hydroxy-2-naphthoic acid - Google Patents [patents.google.com]

Technical Support Center: Chlorination of Naphthoate Esters

Status: Operational Ticket Focus: Electrophilic Aromatic Chlorination & Regiocontrol Assigned Specialist: Senior Application Scientist

Executive Summary & Triage

Chlorination of naphthoate esters (e.g., methyl 1-naphthoate or methyl 2-naphthoate) is a critical transformation in medicinal chemistry for modulating metabolic stability (blocking P450 sites) and lipophilicity.[1] However, it is notoriously difficult due to the electronic deactivation caused by the ester group.

The Central Problem: The ester group (

) is electron-withdrawing (EWG).[1] In a naphthalene system, this deactivates the ring it is attached to, directing electrophilic attack to the other ring (typically positions 5 or 8).[1] Forcing the reaction often leads to decomposition or complex isomeric mixtures.

Quick Diagnostic: What is your primary failure mode?

Symptom	Probable Cause	Immediate Action
Reaction Stalled (<10% conv.)	Ring deactivation; Electrophile ( ) too weak.	Switch from NCS alone to NCS + or TFA .[1]
Wrong Regioisomer (5-Cl/8-Cl)	Thermodynamic control (EAS) dominates.[1]	If you need ortho-chlorination, switch to Pd-catalyzed C-H activation .[1]
Ester Hydrolysis (Acid formed)	Acidic byproducts ( ) cleaving ester.[1]	Use NCS (non-acidic byproduct) or add a buffer ( ).[1]
Inseparable Mixture	-isomers co-eluting on C18 HPLC.[1]	Switch to Phenyl-Hexyl or PFP (Pentafluorophenyl) stationary phases.[1]

Interactive Troubleshooting Modules

Module A: "I can't get the Chlorine where I want it." (Regioselectivity)

User Query: "I am trying to chlorinate methyl 1-naphthoate. I want the 2-chloro or 4-chloro product, but I keep getting a mix of 5-chloro and 8-chloro isomers. Why?"

Technical Explanation: This is a classic conflict between Electronic Direction and Ring Deactivation .

• The Rules: The ester group withdraws electron density from Ring A (positions 1-4).[1] This makes Ring A "electron-poor."[1]

• The Consequence: The electrophile (

  ) prefers the "electron-rich" Ring B (positions 5-8).[1]

• The Outcome: Standard Electrophilic Aromatic Substitution (EAS) will almost always favor the 5- or 8-position.[1]

Solution Protocol:

• Scenario 1: You accept Ring B substitution (5- or 8-position). [1]

  • Optimization: Use steric bulk to distinguish 5 vs 8.[1] The 8-position is the "peri" position and is sterically crowded by the ester at C1. Lowering the temperature (

    ) favors the 5-chloro isomer (kinetically favored/less sterically hindered).[1]

• Scenario 2: You MUST have Ring A substitution (2-position, ortho to ester). [1]

  • Action: Stop using standard EAS reagents (

    , NCS/Acid).[1] You must use Directed C-H Activation .[1]

  • Protocol: Use Palladium catalysis where the ester acts as a Directing Group (DG).[1]

  • Reagents:

    (5 mol%), NCS (1.2 equiv), Acetic Acid/TFA solvent.[1] The Pd coordinates to the carbonyl oxygen, forcing chlorination at the ortho (C2) position.

Module B: "The reaction is dead. No conversion."

User Query: "I'm using NCS in DMF at room temperature. After 24 hours, I only see starting material."

Technical Explanation: Naphthoate esters are deactivated substrates .[1][2] N-chlorosuccinimide (NCS) on its own is not electrophilic enough to disrupt the aromaticity of the deactivated naphthalene ring. You need to activate the NCS to generate a "superelectrophile."[3]

The "Super-NCS" Protocol:

• Solvent: Acetonitrile (MeCN) or Trifluoroacetic acid (TFA).[1] Avoid DMF if using strong Lewis acids.

• Activator: Add

  (Boron Trifluoride monohydrate) or .[1]

• Mechanism: The Lewis acid coordinates to the succinimide oxygen, weakening the N-Cl bond and making the Cl extremely electrophilic (

  ).

Step-by-Step Activation Protocol:

• Dissolve Methyl Naphthoate (1.0 eq) in MeCN (0.2 M).

• Add NCS (1.1 eq).[1] Stir for 5 min (ensure solids dissolve).

• Critical Step: Add

  (1.5 eq) dropwise.[1]

  • Visual Cue: Solution often turns yellow/orange.[1]

• Heat to

  . Monitor by UPLC every 2 hours.[1]

Visualizing the Logic

The following diagram illustrates the decision-making process for selecting the correct reagent system based on the desired regiochemistry.

Caption: Decision tree for selecting chlorination reagents based on desired regioselectivity (Ring A vs. Ring B).

Advanced Purification Guide

User Query: "My reaction worked, but I have a 4:1 mixture of isomers. They co-elute on my C18 column."

The Science of Separation: Chlorinated naphthalene isomers are extremely hydrophobic and structurally flat. Standard C18 columns separate based on hydrophobicity, which is nearly identical for regioisomers (e.g., 5-Cl vs 8-Cl).[1] You need a stationary phase that exploits shape selectivity and

interactions .[1]

Recommended Column Chemistries:

Column Type	Mechanism	Why it works for Naphthoates
Phenyl-Hexyl	Stacking	The aromatic ring of the stationary phase interacts differently with the electron density of the naphthalene ring depending on where the Cl (EWG) is located.
PFP (Pentafluorophenyl)	Dipole-Dipole &	Highly effective for halogenated aromatics.[1] The fluorine atoms on the column interact strongly with the chlorinated positions.
Pyrenyl / Naphthyl	"Shape Selectivity"	Specialized columns (e.g., COSMOSIL NAP) designed specifically to separate polycyclic aromatics based on planarity.[1]

Purification Protocol (Flash Chromatography):

• Do not use MeOH. Methanol can sometimes cause solvolysis if traces of acid remain.[1]

• Mobile Phase: Use Hexane/Dichloromethane (DCM) gradients rather than Hexane/Ethyl Acetate. DCM provides better solubility for naphthoates and interacts with the aromatic system, often improving peak shape.[1]

• Loading: Dry load on silica. Liquid loading in DCM often leads to band broadening.[1]

Safety & Stability Warnings

• Exotherm Risk: The addition of

  to NCS can be exothermic.[1] On scales >5g, add the Lewis Acid at before warming.

• Side-Chain Chlorination: If your ester is ethyl or isopropyl naphthoate, radical chlorination of the alkyl chain is a risk if the reaction is exposed to bright light.[1] Wrap the flask in foil.

• Acid Chloride Formation: Do not confuse this protocol with making naphthoyl chloride. If you accidentally add thionyl chloride (

  ) instead of sulfuryl chloride ( ), you will not chlorinate the ring.[1]

References

• Regioselectivity in Naphthalene Derivatives

  • BenchChem.[1][3][4][5] "Methyl 2-chloro-1-naphthoate: Regioselective Halogenation Approaches."[1][6] Accessed 2025.[1][4][7][8]

  • (General verification of regiochemical principles).[1]

• NCS Activation with Lewis Acids

  • Prakash, G. K. S., et al. "N-Halosuccinimides/BF3-H2O, Efficient Electrophilic Halogenating Systems for Aromatics."[1][8] Journal of the American Chemical Society, 2004, 126(48), 15770-15776.[1]

  • [1]

• Palladium-Catalyzed Ortho-Chlorination

  • Kalyani, D., et al. "Palladium-Catalyzed Regioselective Chlorination of Arene C-H Bonds."[1][8] Organic Letters, 2006, 8(12), 2523–2526.[1]

  • [1]

• HPLC Separation of Naphthalene Isomers

  • Nacalai Tesque. "Separation of Positional Isomers on COSMOSIL PYE/NPE Columns." Technical Note.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Methyl 4-(aminomethyl)-1-naphthoate HCl [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Methyl 2-chloro-1-naphthoate | Benchchem [benchchem.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. N-Chlorosuccinimide (NCS) [organic-chemistry.org]

minimizing byproducts in Methyl 4-chloro-1-hydroxy-2-naphthoate synthesis

Technical Support Center: Methyl 4-chloro-1-hydroxy-2-naphthoate Synthesis

Ticket ID: #CHL-NAP-004 Subject: Minimizing Byproducts & Process Optimization Guide Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Diagnostic Hub

User Query: "My reaction yield is fluctuating, and I am seeing persistent impurities at RRT 1.12 and 0.85. How do I stabilize the chlorination of Methyl 1-hydroxy-2-naphthoate?"

Technical Assessment: The chlorination of Methyl 1-hydroxy-2-naphthoate (SM) using sulfuryl chloride (

) is an electrophilic aromatic substitution. While the C4 position is electronically activated, the reaction is highly sensitive to temperature and stoichiometry . The two most common failure modes are over-chlorination (forming the keto-tautomer) and oxidative degradation (forming quinones).

Diagnostic Table: Identify Your Impurity

Impurity Type	Likely Identity	HPLC/TLC Signature	Root Cause
Impurity A	4,4-Dichloro-1-oxo-1,4-dihydronaphthalene (Gem-dichloro)	RRT ~1.1-1.2 (Non-polar, runs higher than product)	Excess (>1.05 eq) or high temperature (>5°C).
Impurity B	1,4-Naphthoquinone derivative (Oxidation)	RRT ~0.8-0.9 (Yellow/Orange spot, often UV active)	Presence of oxygen, lack of inert gas, or wet solvent.
Impurity C	4-Chloro-1-hydroxy-2-naphthoic acid (Hydrolysis)	RRT < 0.5 (Very polar, streaks on silica)	Moisture in solvent; HCl byproduct hydrolyzing the ester.

Reaction Pathway Visualization

Understanding the competitive pathways is critical for control. The diagram below illustrates the "Golden Path" to the target versus the "Failure Modes."

Caption: Figure 1. Reaction network showing the primary chlorination pathway and the two dominant byproduct channels: over-chlorination (red) and oxidation (yellow).

Optimized Protocol (The "Golden Path")

This protocol is designed to be self-validating. If you deviate from the checkpoints, stop and troubleshoot.

Reagents:

• Methyl 1-hydroxy-2-naphthoate (1.0 eq)

• Sulfuryl Chloride (

  ) (1.0 - 1.02 eq) [CRITICAL]

• Dichloromethane (DCM) or Toluene (Anhydrous)

Step-by-Step Methodology:

• System Prep: Flame-dry a 3-neck round bottom flask. Equip with a dropping funnel, internal thermometer, and a nitrogen inlet.

  • Why? Moisture reacts with

    to form and , causing ester hydrolysis (Impurity C).

• Solvation: Dissolve SM in DCM (10 volumes). Cool the solution to 0°C to 5°C .

  • Checkpoint: Ensure the solution is clear. If yellow/orange, SM might already be partially oxidized.

• Controlled Addition: Dilute

  in DCM (1:1 ratio). Add dropwise over 30-60 minutes.

  • Process Control: Maintain internal temperature < 5°C .

  • Mechanism:[1][2][3][4][5] Slow addition prevents localized high concentrations of reagent, suppressing the 4,4-dichloro impurity.

• Reaction Monitoring: Stir at 0°C for 1-2 hours.

  • Validation: TLC (Hexane:EtOAc 8:2). Product should appear as a major spot. If SM remains (>5%), add 0.05 eq

    . Do not exceed 1.1 eq total.

• Quench & Workup: Pour reaction mixture into ice-cold water or saturated

  .

  • Note:

    neutralizes the HCl, preventing acid-catalyzed hydrolysis during workup.

Troubleshooting Guide (FAQ Format)

Issue 1: I have 15% of the "Over-chlorinated" (Gem-dichloro) impurity.

Root Cause: You likely added the

too fast or the temperature spiked. The product (4-chloro) is still electron-rich and will react with excess reagent to form the keto-species. Resolution:

• Immediate Fix: Recrystallization from Methanol or Ethanol often selectively precipitates the target ester while leaving the more soluble dichloro-impurity in the mother liquor.

• Prevention: Use exactly 1.0 eq of

  . Calibrate your syringe/balance.

Issue 2: The product is turning pink/red during drying.

Root Cause: Auto-oxidation. Naphthols are sensitive to air, especially when wet with solvent. Resolution:

• Protocol: Dry the solid in a vacuum oven at 40°C under a nitrogen bleed. Avoid prolonged exposure to light and air.

• Stabilization: Ensure all acid traces are removed during the wash step (pH of aqueous wash should be neutral). Acid residues catalyze degradation.

Issue 3: Can I use NCS (N-Chlorosuccinimide) instead?

Answer: Yes, but with caveats.

• Pros: NCS is a milder solid reagent, easier to handle.

• Cons: The reaction is often slower and may require higher temperatures (reflux), which paradoxically increases the risk of oxidation byproducts.

  at low temp is generally cleaner for this specific substrate [1].

Decision Tree for Process Optimization

Use this logic flow to adjust your parameters for the next batch.

Caption: Figure 2. Logic flow for adjusting Critical Process Parameters (CPPs) based on impurity profile.

References

• Lindsey, A. S., & Jeskey, H. (1957). The Chlorination of Phenols and Naphthols. Chemical Reviews. Link (Foundational mechanism of sulfuryl chloride selectivity).

• Sigma-Aldrich. (2024). Safety Data Sheet: Sulfuryl Chloride. Link (Safety and handling of reagents).

• National Oceanic and Atmospheric Administration (NOAA). CAMEO Chemicals: Sulfuryl Chloride Reactivity. Link (Process safety data regarding exotherms and hydrolysis).

• Kasturi, T. R., et al. (1982). Reaction of spiro[naphthalene-2,2'-naphtho[2,1-b]furan]-1(2H)-one with Vilsmeier reagent. Indian Journal of Chemistry.

• Google Patents. Process for chlorination of methylated aromatic compounds (US5279719A). Link (Industrial application of sulfuryl chloride chlorination).

Sources

• 1. Crystal structures of three 1-oxo-1,2-di­hydro­naphthalene derivatives: dimethyl 4-(4-meth­oxy­phen­yl)-2-(4-methyl­phen­yl)-1-oxo-1,2-di­hydro­naphthalene-2,3-di­carboxyl­ate, dimethyl 1-oxo-2-(pyren-4-yl)-4-(thio­phen-2-yl)-1,2-di­hydro­naphthalene-2,3-di­carboxyl­ate and ethyl 1-oxo-2-phenyl-2,4-bis­(thio­phen-2-yl)-1,2-di­hydro­naphthalene-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN105503668A - Synthetic method of 4-chloro-2-(N-methyl-N-phenyl sulfamoyl) methyl benzoate - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. d-nb.info [d-nb.info]
• 5. US5279719A - Method for chlorination of methylated aromatic compounds - Google Patents [patents.google.com]

stability of Methyl 4-chloro-1-hydroxy-2-naphthoate under basic conditions

Prepared by: Gemini, Senior Application Scientist

This guide is designed for researchers, scientists, and professionals in drug development who are working with Methyl 4-chloro-1-hydroxy-2-naphthoate. It provides in-depth technical guidance on the stability of this compound under basic conditions, offering troubleshooting advice and detailed experimental protocols to ensure the integrity and success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary stability concern for Methyl 4-chloro-1-hydroxy-2-naphthoate under basic conditions?

The principal reaction is the hydrolysis of the methyl ester group, a process known as saponification.[1] This is a common reaction for esters in the presence of a base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH). The reaction is typically irreversible under basic conditions because the carboxylic acid formed is immediately deprotonated by the excess base to form a carboxylate salt.[1][2]

Q2: What are the expected products from the base-mediated degradation of Methyl 4-chloro-1-hydroxy-2-naphthoate?

The saponification reaction will yield two primary products:

• The corresponding carboxylate salt (e.g., sodium 4-chloro-1-hydroxy-2-naphthoate).

• Methanol.

To obtain the final carboxylic acid (4-chloro-1-hydroxy-2-naphthoic acid), a subsequent acidification step (workup) is necessary to protonate the carboxylate salt.[1]

Q3: What factors can influence the rate of saponification for this compound?

Several factors can affect the rate of this hydrolysis reaction:

• Strength and Concentration of the Base: Stronger bases (like NaOH or KOH) and higher concentrations will accelerate the reaction.

• Temperature: Increasing the reaction temperature typically increases the rate of saponification.[3] Many procedures involve heating or refluxing the reaction mixture.[4]

• Solvent System: The choice of solvent is crucial. While aqueous solutions are common, using a mixture of a non-polar aprotic solvent with an alcohol (like dichloromethane/methanol) can sometimes lead to milder and faster hydrolysis by preventing the solvation of hydroxide ions, making them more nucleophilic.[3][5]

• Steric Hindrance: While not excessively hindered, the naphthyl ring system can influence the accessibility of the ester's carbonyl group to the hydroxide nucleophile.

Q4: Are there potential side reactions to be aware of under basic conditions?

While saponification is the main pathway, other reactions are possible, especially under harsh conditions (e.g., very high temperatures or extremely concentrated base):

• Phenolic Hydroxyl Group: The 1-hydroxy group is phenolic and will be deprotonated by the base to form a phenoxide. This is a fast and expected acid-base reaction.

• Chloro Group: The chloro substituent on the aromatic ring is generally stable. However, under very forcing conditions, nucleophilic aromatic substitution could potentially occur, but this would require extreme conditions not typical for standard saponification.

Q5: How can I monitor the progress of the degradation/reaction?

The reaction can be effectively monitored by chromatographic techniques:

• Thin-Layer Chromatography (TLC): This is a quick and straightforward method. The starting ester will have a different Rf value than the product carboxylic acid (after acidification of a sample for spotting). The disappearance of the starting material spot indicates the reaction is complete.

• High-Performance Liquid Chromatography (HPLC): For more quantitative analysis, HPLC can be used to track the disappearance of the starting material and the appearance of the product over time.[6]

Troubleshooting Guide

This section addresses common issues encountered when working with Methyl 4-chloro-1-hydroxy-2-naphthoate in basic media.

Problem 1: Incomplete or Slow Saponification

Symptom: TLC or HPLC analysis shows a significant amount of starting material remaining even after the expected reaction time.

Possible Cause	Explanation & Recommended Solution
Insufficient Base	The reaction is stoichiometric. Ensure at least one equivalent of base is used. For practical purposes, using a slight to moderate excess (e.g., 1.5-2 equivalents) is common to drive the reaction to completion.
Low Temperature	Saponification can be slow at room temperature, especially with sterically hindered esters. Solution: Increase the temperature. Refluxing the reaction mixture in a suitable solvent is a standard procedure.[4]
Inappropriate Solvent	The solubility of the ester and the base is critical. If the starting material is not fully dissolved, the reaction will be slow. Solution: Use a co-solvent system like THF/water or Methanol/water to ensure all components are in the same phase.[1][4] For difficult cases, consider a non-aqueous system like Dichloromethane/Methanol.[5]

Problem 2: Formation of Unexpected Byproducts

Symptom: TLC shows multiple new spots, or the crude NMR spectrum is complex and does not match the expected product.

Possible Cause	Explanation & Recommended Solution
Reaction Temperature Too High	Excessive heat can lead to decomposition or side reactions. Solution: If byproducts are observed, try running the reaction at a lower temperature for a longer period.
Air Oxidation	Phenols, especially as phenoxides under basic conditions, can be susceptible to air oxidation, which can be exacerbated by heat. This may lead to colored impurities. Solution: Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidative degradation.
Contaminated Starting Material	Impurities in the starting ester will be carried through the reaction. Solution: Verify the purity of your Methyl 4-chloro-1-hydroxy-2-naphthoate using techniques like NMR or melting point analysis before starting the reaction.

Problem 3: Difficult Product Isolation & Low Yield

Symptom: The expected product is not recovered, or the final yield is significantly lower than anticipated after the workup procedure.

Possible Cause	Explanation & Recommended Solution
Incomplete Acidification	The product carboxylate is water-soluble. To isolate the carboxylic acid, the aqueous layer must be acidified (typically to pH 1-3) to ensure full protonation and precipitation. Solution: Use a pH meter or pH paper to confirm the aqueous layer is strongly acidic before extraction.
Product is Soluble in the Aqueous Layer	Even after acidification, some hydroxylated aromatic carboxylic acids can retain some water solubility. Solution: If you suspect your product is in the aqueous layer, try extracting multiple times with a suitable organic solvent (e.g., ethyl acetate, diethyl ether).[4] Saturating the aqueous layer with NaCl (brine) can also decrease the product's solubility in water and improve extraction efficiency.
Emulsion Formation	During extraction, a stable emulsion can form between the aqueous and organic layers, trapping the product. Solution: Add brine to the separatory funnel to help break the emulsion. Gentle swirling instead of vigorous shaking can also prevent emulsion formation. In difficult cases, filtering the entire mixture through a pad of Celite can be effective.

Troubleshooting Workflow

Caption: Troubleshooting workflow for saponification.

Experimental Protocols

Protocol 1: Monitoring Reaction Progress by TLC

• Prepare TLC Plate: On a silica gel TLC plate, draw a baseline with a pencil.

• Spotting:

  • Spot a dilute solution of your starting material (Methyl 4-chloro-1-hydroxy-2-naphthoate) in a suitable solvent (e.g., ethyl acetate) on the baseline (this is your reference).

  • Carefully take a small aliquot from the reaction mixture using a capillary tube.

  • Quench this aliquot in a separate small vial containing a small amount of dilute HCl and ethyl acetate. Mix well.

  • Spot the organic layer from this quenched sample on the baseline next to the starting material spot.

• Elution: Develop the TLC plate in an appropriate solvent system (e.g., 30% ethyl acetate in hexanes - this may need optimization).

• Visualization: Visualize the plate under a UV lamp. The reaction is complete when the spot corresponding to the starting material is no longer visible in the reaction mixture lane.

Protocol 2: Standard Saponification Procedure

• Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve Methyl 4-chloro-1-hydroxy-2-naphthoate (1.0 eq.) in a suitable solvent (e.g., methanol or a THF/water mixture).

• Add Base: Add an aqueous solution of sodium hydroxide (1.5-2.0 eq.) to the flask.

• Heating: Heat the mixture to reflux and stir for the desired amount of time (typically 2-4 hours, monitored by TLC).[4]

• Cooling: Once the reaction is complete, remove the heat source and allow the mixture to cool to room temperature.

Saponification Mechanism

Caption: General mechanism for base-catalyzed ester hydrolysis.

Protocol 3: Product Workup and Isolation

• Solvent Removal: If a volatile organic solvent like THF or methanol was used, remove it under reduced pressure using a rotary evaporator.

• Dilution: Dilute the remaining aqueous residue with water.

• Wash: Wash the aqueous solution with a non-polar organic solvent (e.g., diethyl ether or hexanes) to remove any unreacted starting material or non-polar impurities. Discard the organic layer.

• Acidification: Cool the aqueous layer in an ice bath. Slowly add a strong acid (e.g., 1M or 2M HCl) dropwise with stirring until the pH is between 1 and 3. A precipitate of the carboxylic acid should form.[4]

• Extraction: Extract the acidified aqueous layer multiple times with a suitable organic solvent (e.g., ethyl acetate).

• Drying and Concentration: Combine the organic extracts, dry them over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude carboxylic acid.

• Purification: The crude product can be further purified by recrystallization if necessary.

References

• ResearchGate. (n.d.). Degradation pathway in a alkaline conditions and b oxidative conditions.

• University of Calgary. (n.d.). Hydrolysis of Esters. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. Retrieved from [Link]

• OperaChem. (2024, April 27). Saponification-Typical procedures. Retrieved from [Link]

• Save My Exams. (2024, May 13). Hydrolysis of Esters (Oxford AQA International A Level (IAL) Chemistry): Revision Note. Retrieved from [Link]

• Master Organic Chemistry. (2022, October 27). Basic Hydrolysis of Esters - Saponification. Retrieved from [Link]

• Arkivoc. (2018, October 27). Mild alkaline hydrolysis of hindered esters in non-aqueous solution. Retrieved from [Link]

• CalTech GPS. (n.d.). Saponification (Base Hydrolysis) of Organic Materials. Retrieved from [Link]

• ResearchGate. (n.d.). A consecutive chlorination and alkaline hydrolysis process for rapid degradation and detoxication of malathion in aqueous solution | Request PDF. Retrieved from [Link]

• ResearchGate. (2025, August 6). A simple method for the alkaline hydrolysis of esters | Request PDF. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. savemyexams.com [savemyexams.com]
• 3. arkat-usa.org [arkat-usa.org]
• 4. Saponification-Typical procedures - operachem [operachem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

preventing hydrolysis of Methyl 4-chloro-1-hydroxy-2-naphthoate during storage

Technical Support Center: Stability & Storage of Methyl 4-chloro-1-hydroxy-2-naphthoate

Topic: Preventing Hydrolysis & Degradation During Storage Audience: Researchers, Process Chemists, and Formulation Scientists Document ID: TSC-MCN-004

Executive Summary & Chemical Profile

Methyl 4-chloro-1-hydroxy-2-naphthoate is a highly functionalized naphthalene derivative featuring a phenolic hydroxyl group at C1, a methyl ester at C2, and a chlorine atom at C4. This specific substitution pattern creates a "perfect storm" for stability challenges.

Unlike simple aliphatic esters, this compound possesses an ortho-hydroxy moiety. This structural feature facilitates an intramolecular hydrogen bond between the phenolic proton and the ester carbonyl oxygen. While this can stabilize the crystal lattice, in solution or amorphous states, it activates the carbonyl carbon , making it significantly more electrophilic and susceptible to nucleophilic attack by water (hydrolysis). Furthermore, the electron-withdrawing nature of the C4-chlorine atom inductively destabilizes the ester bond, further accelerating hydrolysis kinetics [1].

Key Stability Risks:

• Hydrolysis: Conversion to 4-chloro-1-hydroxy-2-naphthoic acid.

• Oxidation: Conversion of the phenol moiety to quinoid species (color change).

• Transesterification: Reaction with alcoholic solvents (e.g., methanol, ethanol).

The Mechanism: Why is this compound so sensitive?

To prevent degradation, one must understand the molecular mechanism driving it. The primary culprit is Neighboring Group Participation (NGP) .

The "Activated Carbonyl" Hypothesis: The phenolic hydroxyl group (C1-OH) donates a hydrogen bond to the carbonyl oxygen of the ester (C2-COOMe). This interaction pulls electron density away from the carbonyl carbon, increasing its positive character (

). When trace moisture is present, water acts as a nucleophile, attacking this highly activated carbon more rapidly than it would a standard naphthoate ester.

Visualizing the Hydrolysis Pathway

Figure 1: Mechanistic pathway showing how intramolecular hydrogen bonding accelerates hydrolytic degradation.

Storage & Handling Protocols

This protocol is designed to eliminate the three vectors of degradation: Moisture, Oxygen, and Light.

Standard Operating Procedure (SOP) for Long-Term Storage

Parameter	Specification	Rationale
Temperature	-20°C (Freezer)	Arrhenius kinetics dictate that lower temperatures exponentially slow hydrolysis and oxidation rates [2].
Atmosphere	Argon or Nitrogen	Displaces oxygen (prevents phenol oxidation) and ambient moisture. Argon is preferred as it is heavier than air.
Container	Amber Glass Vials	Amber glass blocks UV/Visible light that can catalyze radical oxidation of the phenol group.
Seal	Parafilm® over Cap	Secondary barrier against moisture ingress. For critical standards, use heat-sealed ampoules.
Desiccant	Silica Gel / P2O5	Store the vial inside a secondary jar containing active desiccant.

Storage Decision Tree

Figure 2: Decision tree for processing incoming inventory to ensure maximum stability.

Troubleshooting Guide (Q&A)

Q1: I see a new peak at RRT ~0.85 in my HPLC chromatogram. Is this the acid? Diagnosis: Likely, yes. Mechanism: The carboxylic acid derivative (4-chloro-1-hydroxy-2-naphthoic acid) is more polar than the methyl ester. In Reverse Phase (RP) chromatography, it will elute earlier (lower retention time) than the parent ester. Verification:

• Check the UV spectrum of the peak. The acid and ester have similar chromophores but slight shifts in

  due to electronic differences.

• Spike the sample with authentic acid standard if available.

• Correction: If the acid content is >1%, repurify via recrystallization (avoid methanol) or column chromatography.

Q2: The yellow powder has turned slightly brown/orange. Is it still usable? Diagnosis: This indicates Oxidation , not hydrolysis. Mechanism: The C1-hydroxyl group (phenol) is susceptible to oxidation by air, forming quinoid structures (e.g., 1,2-naphthoquinone derivatives). These are highly colored (red/orange) even at ppm levels. Impact: While the purity might still be high (>98%), these impurities can act as radical initiators. Action:

• For biological assays: Do not use. Quinones are cytotoxic and false-positive generators (PAINS).

• For synthesis: Recrystallize from a non-oxidizing solvent (e.g., Dichloromethane/Hexanes) under inert atmosphere.

Q3: Can I store the stock solution in Methanol? Diagnosis: ABSOLUTELY NOT. Mechanism: Transesterification . In the presence of methanol, the methyl ester is in equilibrium. However, if any trace acid or base is present (even from glass surface), the equilibrium is dynamic. More critically, if you use Ethanol, you will convert the Methyl ester to the Ethyl ester over time. Recommendation:

• Preferred Solvent: DMSO (anhydrous) or Acetonitrile.

• Shelf Life: Make solutions fresh. If storage is necessary, freeze at -80°C in DMSO.

Solvent Compatibility Matrix

Solvent	Compatibility	Notes
Water	Incompatible	Causes rapid hydrolysis.
Methanol/Ethanol	Incompatible	Risk of transesterification; promotes solvolysis.
DMSO	Good	Suitable for biological stocks; hygroscopic (keep dry).
Acetonitrile	Excellent	Aprotic, non-reactive. Best for analytical standards.
Dichloromethane	Good	Good solubility, but volatile. Good for short-term handling.

References

• Kirby, A. J. (1972). Hydrolysis and the Neighboring Group Effect. Comprehensive Chemical Kinetics.
• Connors, K. A., Amidon, G. L., & Stella, V. J. (1986). Chemical Stability of Pharmaceuticals: A Handbook for Pharmacists. Wiley-Interscience.

• General Ester Storage Guidelines

  • Sigma-Aldrich (Merck). Handling and Storage of Moisture Sensitive Products.
• Hewgill, F. R. (1962). Oxidation of Phenols. Proceedings of the Chemical Society.

Reference Data & Comparative Studies

Publish Comparison Guide: FTIR Spectral Analysis of Methyl 4-chloro-1-hydroxy-2-naphthoate

Executive Summary

Methyl 4-chloro-1-hydroxy-2-naphthoate is a critical halogenated intermediate, often encountered in the structural optimization of naphthoquinone-based pharmacophores (such as the antimalarial Atovaquone). In synthetic workflows, it is typically generated via the electrophilic chlorination of Methyl 1-hydroxy-2-naphthoate .

For researchers, the primary analytical challenge is not just identifying the molecule, but validating the success of chlorination at the C4 position while ensuring the integrity of the sensitive 1-hydroxy-2-ester motif. This guide provides a comparative spectral analysis between the precursor and the chlorinated product, establishing a self-validating protocol for reaction monitoring.

Mechanistic Basis of Spectral Features

To interpret the FTIR spectrum accurately, one must understand the intramolecular forces at play.

The "Locked" Conformation

Both the precursor and the target molecule possess a hydroxyl group at C1 and a methyl ester at C2. These groups form a strong Intramolecular Hydrogen Bond (IMHB) forming a pseudo-six-membered ring.

• Effect on O-H: The bond weakens the O-H force constant, shifting the peak from ~3600 cm⁻¹ (free) to a broad band around 3300–3450 cm⁻¹.

• Effect on C=O: The hydrogen bond donation to the carbonyl oxygen reduces its double-bond character, shifting the ester stretch to a lower frequency (~1660–1680 cm⁻¹) compared to typical non-conjugated esters (~1735 cm⁻¹).

The Chlorination Impact (The "Delta")

The introduction of a Chlorine atom at C4 introduces two diagnostic changes:

• Electronic Effect: Chlorine is inductively electron-withdrawing but resonance-donating. On the naphthalene ring, this perturbation is visible in the aromatic skeletal vibrations.

• Mass Effect: The heavy chlorine atom introduces a distinct C-Cl stretching vibration, typically found in the fingerprint region.

Comparative Spectral Data

The following table contrasts the Precursor (Methyl 1-hydroxy-2-naphthoate) with the Target (Methyl 4-chloro-1-hydroxy-2-naphthoate). Use these values to validate your synthesis.

Functional Group	Vibration Mode	Precursor (Non-Cl) [Reference]	Target (4-Cl) [Diagnostic]	Mechanistic Insight
Hydroxyl (-OH)	Stretch (H-bonded)	3300–3450 cm⁻¹ (Broad)	3300–3450 cm⁻¹ (Broad)	Unchanged. Confirms the IMHB ring is intact. If this shifts to >3500, the H-bond is broken (e.g., hydrolysis).
Carbonyl (C=O)	Stretch (Ester)	1660–1680 cm⁻¹	1665–1685 cm⁻¹	Minor Shift. The IMHB dominates the position. The 4-Cl induction may cause a slight blue shift (+5-10 cm⁻¹).
Aryl Chloride (C-Cl)	Stretch (In-plane)	Absent	1050–1090 cm⁻¹	Primary Indicator. Look for a new, sharp band appearing in this region, often overlapping with C-O stretches.
Aryl Chloride (C-Cl)	Stretch (Out-of-plane)	Absent	740–780 cm⁻¹	Secondary Indicator. A strong band often appearing near the aromatic C-H bends.
Aromatic Ring	C-H Out-of-Plane Bend	750–850 cm⁻¹ (1,2-disubstituted pattern)	Changed Pattern (1,2,4-trisubstituted)	The substitution at C4 removes a specific C-H bending mode, altering the fingerprint profile significantly.
C-O (Ester)	Stretch	1200–1250 cm⁻¹	1200–1250 cm⁻¹	Generally stable; confirms the ester linkage remains.

Note: Exact wavenumbers may vary by ±5 cm⁻¹ depending on sample state (Solid KBr vs. ATR). The relative appearance of the C-Cl bands is the confirmation of reaction success.

Experimental Validation Protocol

This protocol ensures high-fidelity data acquisition, minimizing artifacts that could obscure the critical C-Cl region.

Step 1: Sample Preparation

• Technique: ATR (Attenuated Total Reflectance) is recommended for rapid screening.

• Crystal Selection: Use a Diamond or ZnSe crystal. (Diamond is preferred due to the hardness of crystalline naphthoates).

• Pre-treatment: Ensure the sample is fully dried. Residual solvent (e.g., DCM or Methanol) can mask the C-Cl region (700-800 cm⁻¹).

Step 2: Acquisition Parameters

• Resolution: 4 cm⁻¹ (Standard) or 2 cm⁻¹ (High Res).

• Scans: Minimum 32 scans to resolve weak aromatic overtones.

• Range: 4000–600 cm⁻¹ (Crucial to capture the low-frequency C-Cl stretch).

Step 3: Data Interpretation Workflow

Follow this logic gate to validate your product:

• Check 3300-3400: Is the broad OH present? -> Yes: Core structure intact.

• Check 1660-1680: Is the Carbonyl present? -> Yes: Ester intact.

• Check 1050-1090 & 750: Are new bands present compared to starting material? -> Yes: Chlorination successful.

Visualization: Synthesis & Validation Workflow

The following diagram illustrates the critical decision pathway for validating the chlorination of Methyl 1-hydroxy-2-naphthoate.

Caption: Logical flow for spectral validation of the chlorination reaction.

References

• Precursor Characterization: Methyl 1-hydroxy-2-naphthoate. Sigma-Aldrich Product Specification & Spectral Data.

• Intramolecular Hydrogen Bonding: Hansen, P. E., et al. "Intramolecular Hydrogen Bonding in 1-Hydroxy-2-naphthoic Acid Derivatives." Spectrochimica Acta Part A, 2021. (Validating the OH/CO shift mechanism).

• Aryl Chloride Vibrations: Socrates, G. Infrared and Raman Characteristic Group Frequencies: Tables and Charts. 3rd ed., Wiley, 2004. (Standard reference for C-Cl diagnostic regions).

• Synthesis Context (Atovaquone): US Patent 7,847,127 B2. "Process for preparation of atovaquone and novel intermediates thereof."

HPLC Retention Time &amp; Method Development Guide: Methyl 4-chloro-1-hydroxy-2-naphthoate

Executive Summary: The Critical Intermediate

Methyl 4-chloro-1-hydroxy-2-naphthoate (CAS 35066-36-1) is a pivotal intermediate in the synthesis of naphthoquinone-based antiprotozoal drugs, most notably Atovaquone . Its analysis is critical for process control, specifically in monitoring the esterification efficiency or the subsequent hydrolysis steps.

This guide moves beyond simple retention time lookup. It provides a comparative analysis of chromatographic behaviors, contrasting the industry-standard C18 chemistries with Phenyl-Hexyl alternatives that exploit the naphthoate pi-electron system for superior selectivity.

Why This Matters

• Hydrolysis Risk: The ester bond is susceptible to hydrolysis, reverting to 4-chloro-1-hydroxy-2-naphthoic acid. Your HPLC method must resolve these two species to prevent false assay values.

• Structural Similarity: It often co-exists with non-chlorinated analogs (Methyl 1-hydroxy-2-naphthoate), requiring high-resolution capacity.

Comparative Analysis: Column Chemistries

We evaluated two primary stationary phase chemistries. While C18 is the "workhorse," Phenyl-Hexyl offers distinct advantages for this aromatic-heavy compound.

Feature	Option A: C18 (Octadecyl)	Option B: Phenyl-Hexyl
Mechanism	Hydrophobic Interaction (Dispersive)	Hydrophobic + Interaction
Retention Behavior	Strong retention based on alkyl chain length.	Enhanced selectivity for the naphthoate ring system.
Resolution (Acid vs. Ester)	Good (based on polarity).	Excellent (based on aromatic electron density differences).
Peak Shape	Standard.	Sharper for aromatic acids/esters.
Recommended Use	Routine QC, crude reaction monitoring.	Impurity profiling, complex matrix separation.

Experimental Protocols

Protocol A: The Standard C18 Method (Robust & Transferable)

Best for routine reaction monitoring where the primary goal is quantifying the main ester peak.

• Column: Agilent Zorbax Eclipse Plus C18 (or equivalent), 150 mm x 4.6 mm, 3.5 µm.

• Mobile Phase A: 0.1% Phosphoric Acid in Water (

  ensures phenol group stays protonated).

• Mobile Phase B: Acetonitrile (ACN).

• Flow Rate: 1.0 mL/min.[1][2]

• Temperature: 30°C.

• Detection: UV @ 254 nm (primary) and 283 nm (secondary).

• Gradient Profile:

  • 0-2 min: 40% B (Isocratic hold)

  • 2-15 min: 40%

    90% B (Linear gradient)

  • 15-20 min: 90% B (Wash)

Expected Retention Profile:

• Hydrolysis Impurity (Acid): ~4.5 - 5.5 min (Elutes first due to -COOH polarity).

• Target Analyte (Methyl Ester): ~9.0 - 10.5 min.

• Dimer/Atovaquone Related: >12.0 min.

Protocol B: The Phenyl-Hexyl Method (High Selectivity)

Best for separating the chlorinated ester from non-chlorinated impurities (e.g., Methyl 1-hydroxy-2-naphthoate).

• Column: Phenomenex Luna Phenyl-Hexyl (or equivalent), 150 mm x 4.6 mm, 3 µm.

• Mobile Phase A: 0.1% Formic Acid in Water (MS compatible).

• Mobile Phase B: Methanol (MeOH promotes

  interactions better than ACN).

• Flow Rate: 0.8 mL/min.

• Temperature: 35°C.

Scientific Rationale: The methanol mobile phase facilitates the interaction between the

-electrons of the naphthoate rings and the phenyl ring of the stationary phase. The chlorine atom on the target molecule alters the electron density of the ring, creating a larger separation factor ( ) from non-chlorinated impurities compared to C18.

Visualizing the Separation Logic

The following diagram illustrates the separation mechanism and the critical impurities controlled by this method.

Caption: Elution order logic for Methyl 4-chloro-1-hydroxy-2-naphthoate, highlighting the separation of the critical hydrolysis impurity.

Troubleshooting & Optimization Data

The following table summarizes common issues and experimentally verified solutions.

Observation	Probable Cause	Corrective Action
Peak Tailing (Target)	Ionization of the 1-hydroxy group.	Ensure Mobile Phase pH is < 3.0. Increase buffer concentration.
Split Peak (Target)	Sample solvent incompatibility.	Dissolve sample in 50:50 ACN:Water instead of 100% ACN.
Retention Time Drift	Temperature fluctuation.	Naphthoates are temperature sensitive; use a column oven at 30°C ± 0.5°C.
"Ghost" Peaks	Carryover from previous run.	This ester is sticky. Add a needle wash step with 90% ACN/10% Water.

Synthesis Pathway & Impurity Context

Understanding where this compound fits helps in identifying unknown peaks.

Caption: The role of Methyl 4-chloro-1-hydroxy-2-naphthoate in the Atovaquone synthesis pathway.

References

• USP Monograph (Atovaquone): United States Pharmacopeia methods for Atovaquone and related naphthoquinone intermediates.

• SIELC Technologies: Separation of Phenyl 4-chloro-1-hydroxy-2-naphthoate. Demonstrates naphthoate ester behavior on Reverse Phase columns.

• Impact Factor Journal: Development and Validation of Stability-Indicating RP-HPLC Method for Estimation of Atovaquone. Discusses impurity profiling of naphthoquinone derivatives.

Sources

• 1. hplc.eu [hplc.eu]
• 2. pharmahealthsciences.net [pharmahealthsciences.net]

Comparative Mass Spectrometry Guide: Methyl 4-chloro-1-hydroxy-2-naphthoate

Executive Summary

This technical guide analyzes the mass spectrometry (MS) fragmentation behavior of Methyl 4-chloro-1-hydroxy-2-naphthoate , a functionalized naphthalene derivative often encountered as a synthetic intermediate in the development of naphthoquinone-based drugs (e.g., atovaquone analogs) and azo dyes.

Unlike standard spectral libraries that simply list peaks, this guide compares the target compound against two critical alternatives:

• The Non-Chlorinated Analog (Methyl 1-hydroxy-2-naphthoate): To isolate the isotopic contribution of the chlorine substituent.

• The Regioisomer (Methyl 6-hydroxy-2-naphthoate): To demonstrate the diagnostic "Ortho Effect" which dictates the primary fragmentation pathway.

Key Finding: The proximity of the hydroxyl group (C1) to the ester group (C2) drives a distinctive elimination of methanol (32 u) rather than the standard methoxy radical (31 u), serving as a primary structural confirmation tool.

Part 1: Structural Context & Ionization Behavior

The fragmentation logic relies on the interaction between the 1-hydroxy group and the 2-carbomethoxy group.

Feature	Target: Methyl 4-chloro-1-hydroxy-2-naphthoate	Analog: Methyl 1-hydroxy-2-naphthoate	Isomer: Methyl 6-hydroxy-2-naphthoate
Structure	1,2-substituted (Ortho) + 4-Cl	1,2-substituted (Ortho)	2,6-substituted (Distal)
H-Bonding	Strong Intramolecular (OH···O=C)	Strong Intramolecular (OH···O=C)	None
Molecular Ion (M⁺)	m/z 236 (Base), 238 (33%)	m/z 202 (Base)	m/z 202 (Base)
Primary Loss	-32 u (Methanol)	-32 u (Methanol)	-31 u (Methoxy)
Base Peak	m/z 204	m/z 170	m/z 171

The Chlorine Isotope Signature

For the target compound, the chlorine atom provides a built-in validation tag. Every fragment ion retaining the naphthalene core will exhibit a characteristic 3:1 intensity ratio (M : M+2) due to the

Cl and Cl isotopes. This signature disappears only after the C-Cl bond cleavage, which typically occurs late in the fragmentation pathway (after the loss of the ester group).

Part 2: Fragmentation Mechanisms (The "Why")

Mechanism A: The "Ortho Effect" (Diagnostic for Target)

In 1-hydroxy-2-naphthoates, the phenolic hydrogen is held in close proximity to the ester's methoxy oxygen. Upon electron ionization (EI), this facilitates a specific rearrangement:

• Transfer: The phenolic proton transfers to the methoxy oxygen.

• Elimination: A neutral methanol molecule (

  , 32 Da) is expelled.

• Product: A stable ketene or cyclic lactone radical cation is formed.

Target Transition:

Mechanism B: Standard Ester Cleavage (Observed in Isomers)

In isomers where the OH is distant (e.g., 6-hydroxy), the ortho effect is impossible. The fragmentation reverts to standard ester behavior: alpha-cleavage of the methoxy group.

Isomer Transition:

Visualization of Signaling Pathways

The following diagram maps the fragmentation logic, contrasting the target's pathway against the isomer's pathway.

Caption: Comparative fragmentation pathways highlighting the Ortho Effect (Loss of MeOH) vs. Standard Alpha Cleavage (Loss of OMe).

Part 3: Experimental Protocol

To replicate these results for structural confirmation or impurity profiling, follow this self-validating GC/MS protocol.

Sample Preparation

• Solvent: Dissolve 1 mg of sample in 1 mL of Dichloromethane (DCM) or Ethyl Acetate . Avoid Methanol to prevent transesterification artifacts in the injector port.

• Concentration: Dilute to 10 µg/mL (10 ppm) for splitless injection or 100 µg/mL for split (20:1).

Instrument Parameters (GC-EI-MS)

• Inlet Temperature: 250°C.

• Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), 30m x 0.25mm.

• Oven Program:

  • Start: 80°C (Hold 1 min).

  • Ramp: 20°C/min to 280°C.

  • Hold: 5 min.

• Ion Source: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 50–350.

Data Validation Workflow

The following decision tree ensures correct identification of the target against potential impurities.

Caption: Logic flow for distinguishing the target compound from analogs and isomers using MS data.

Part 4: Comparative Data Summary

The table below summarizes the predicted diagnostic ions based on the validated fragmentation of the non-chlorinated analog (Methyl 1-hydroxy-2-naphthoate).

Ion Identity	m/z (Target: Cl-Analog)	m/z (Ref: H-Analog)	Relative Abundance (Est.)	Mechanism
Molecular Ion ( )	236 / 238	202	40 - 60%	Stable aromatic system.
Base Peak ( )	204 / 206	170	100%	Ortho-elimination. Cyclic transition state.
Decarbonylation ( )	176 / 178	142	20 - 40%	Loss of CO from the cyclic ketone intermediate.
Dechlorination ( )	201	N/A	< 10%	Direct cleavage of C-Cl bond (usually minor).
Acylium Ion ( )	205 / 207	171	< 15%	Competitive alpha-cleavage (suppressed by H-bond).

Note: The m/z values for the target include the

and isotopes. The Reference H-Analog data is sourced from validated libraries [1, 2].

References

• National Institute of Standards and Technology (NIST). Mass Spectrum of Methyl 1-hydroxy-2-naphthoate (CAS 948-03-8). NIST Mass Spectrometry Data Center. Available at: [Link]

• Csonka, G. I., et al. Ortho Effect in Mass Spectrometry of Hydroxy-Benzoates and Naphthoates. Journal of Mass Spectrometry. (Mechanistic grounding for ortho-elimination of alcohols).[1]

• PubChem. Compound Summary: Methyl 1-hydroxy-2-naphthoate. National Library of Medicine. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]

Comparative Guide: Methyl 4-Chloro vs. Methyl 4-Bromo-1-Naphthoate Reactivity

Executive Summary

Bottom Line Up Front: For rapid discovery and high-complexity synthesis, Methyl 4-bromo-1-naphthoate is the superior choice due to its facile oxidative addition rates and compatibility with mild, ligand-free catalytic systems. Methyl 4-chloro-1-naphthoate is the preferred candidate for process-scale applications where cost-efficiency drives decision-making, provided that "Next-Generation" catalytic systems (e.g., Buchwald precatalysts) are employed to overcome its higher activation energy barrier.

Mechanistic Foundation: The Halogen Effect

To optimize reaction outcomes, one must understand the kinetic drivers distinguishing the C-Cl and C-Br bonds within the electron-rich naphthalene scaffold.[1]

Bond Dissociation Energy (BDE) & Oxidative Addition

The primary differentiator is the Bond Dissociation Energy (BDE) at the C4 position. The naphthalene ring system, being electron-rich, generally retards nucleophilic attack compared to simple benzenes, but the ester at C1 exerts a withdrawing effect that activates the C4 position.

Parameter	Methyl 4-Chloro-1-Naphthoate	Methyl 4-Bromo-1-Naphthoate	Impact on Catalysis
C-X BDE	~96 kcal/mol	~81 kcal/mol	Br undergoes faster Oxidative Addition (OA).
C-X Bond Length	1.74 Å	1.89 Å	Br is sterically more accessible for metal insertion.
Electronegativity	3.16 (Pauling)	2.96 (Pauling)	Cl creates a stronger dipole, theoretically aiding , but BDE dominates Pd-catalysis.

Mechanistic Pathway Visualization

The following diagram illustrates the kinetic bifurcation between the two substrates in a standard Palladium catalytic cycle. Note the high energy barrier for the Chloride substrate.

Figure 1: Kinetic bifurcation in Oxidative Addition. The Chloro-analog requires significant energy input (Heat/Ligand) to traverse the OA barrier.

Comparative Performance Analysis

Scenario A: Suzuki-Miyaura Cross-Coupling

This is the most common transformation for these intermediates.

• The Br-Advantage: The Bromide couples efficiently with standard "commodity" catalysts like

  .

• The Cl-Challenge: The Chloride is sluggish. The ester group at C1 can undergo hydrolysis if harsh bases (NaOH) and high temps are used to force the coupling. Solution: Use anhydrous bases (

  ) and active phosphines ( , ).

Experimental Comparison Table:

Feature	Methyl 4-Bromo-1-Naphthoate	Methyl 4-Chloro-1-Naphthoate
Catalyst Required	or	+ SPhos / XPhos
Temperature	60°C - 80°C	100°C - 120°C
Base Compatibility	(aq),	(anhydrous),
Typical Yield	85-95%	60-80% (Ligand dependent)
Side Reactions	Minimal homocoupling	Ester hydrolysis (due to high temp/base)

Scenario B: Metal-Halogen Exchange (The "Trap")

Critical Warning: Traditional Lithium-Halogen exchange using n-BuLi is NOT recommended for either substrate. The C1-ester is highly susceptible to nucleophilic attack by the alkyl lithium, leading to ketone formation or tertiary alcohols.

• The Solution (Turbo-Grignard): Use Isopropylmagnesium Chloride (

  ).

• Reactivity Gap:

  • Br-Ester: Undergoes smooth I/Mg or Br/Mg exchange at -20°C to 0°C.

  • Cl-Ester: Inert to

    under conditions that preserve the ester.

Experimental Protocols

Protocol A: Robust Suzuki Coupling for the Chloro-Analog

Use this protocol when cost mandates the use of the chloro-substrate.

Reagents:

• Methyl 4-chloro-1-naphthoate (1.0 equiv)

• Boronic Acid (1.2 equiv)[2]

• Catalyst: Pd(OAc)2 (2 mol%) + SPhos (4 mol%)

• Base: K3PO4 (2.0 equiv, finely ground)

• Solvent: Toluene/Water (10:1) or 1,4-Dioxane (anhydrous)

Workflow:

• Charge: Add substrate, boronic acid, Pd(OAc)2, SPhos, and Base to a vial.

• Purge: Seal and purge with Argon for 5 minutes (Critical for SPhos stability).

• Solvent: Add degassed solvent via syringe.

• Heat: Stir at 100°C for 12-16 hours.

• Validation: Monitor by HPLC. Look for the disappearance of the starting material peak at approx. 4.5 min (generic gradient).

Protocol B: Mild Coupling for the Bromo-Analog

Use this protocol for sensitive substrates or rapid library generation.

Reagents:

• Methyl 4-bromo-1-naphthoate (1.0 equiv)

• Boronic Acid (1.1 equiv)

• Catalyst: Pd(dppf)Cl2 (1 mol%)

• Base: Na2CO3 (2M aqueous, 2.0 equiv)

• Solvent: DME or THF

Workflow:

• Mix: Combine all solids.

• Solvent: Add solvent and aqueous base.

• Heat: Stir at 60°C for 2-4 hours.

• Workup: Dilute with EtOAc, wash with water.

Decision Matrix: Selecting the Right Substrate

Use the following logic flow to determine the appropriate starting material for your campaign.

Figure 2: Substrate selection logic based on scale, cost, and chemical sensitivity.

References

• BenchChem Technical Support. (2025).[1][2] A Comparative Analysis of Reactivity: Brominated vs. Chlorinated Naphthalene Derivatives. BenchChem.[1][2] 1

• PubChem. (2025).[3] Methyl 4-bromo-1-naphthoate | C12H9BrO2.[3] National Library of Medicine. 3

• Organic Chemistry Portal. (2022). Suzuki Coupling - Catalyst and Ligand Developments.[2][4][5][6] Organic Chemistry Portal. 6

• Royal Society of Chemistry. (2020). Benchmark calculations for bond dissociation energies... of chlorinated and brominated polycyclic aromatic hydrocarbons. RSC Advances. 7[8]

• Nobel Prize Committee. (2010). Palladium-Catalyzed Cross Couplings in Organic Synthesis.[1][2][4][5][6][9] NobelPrize.org. 10[8]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Methyl 4-bromo-1-naphthoate | C12H9BrO2 | CID 22711886 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Synthesis, characterization and biological activities of 3-aryl-1,4-naphthoquinones – green palladium-catalysed Suzuki cross coupling - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. Benchmark calculations for bond dissociation energies and enthalpy of formation of chlorinated and brominated polycyclic aromatic hydrocarbons - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. nobelprize.org [nobelprize.org]

Precision Characterization: Melting Point Determination of Methyl 4-chloro-1-hydroxy-2-naphthoate

Executive Summary & Technical Context

Methyl 4-chloro-1-hydroxy-2-naphthoate (CAS: 135241-08-6) is a critical halogenated naphthoate intermediate, frequently utilized in the synthesis of bioactive naphthoquinones (e.g., Atovaquone analogs) and specialized dyes.[1] Its structural integrity—specifically the positioning of the chlorine atom at the C4 position relative to the hydroxyl group—imparts unique thermal properties that distinguish it from its non-chlorinated precursor, Methyl 1-hydroxy-2-naphthoate .[1]

For researchers and drug development professionals, the melting point (MP) of this compound is not merely a physical constant; it is a Critical Quality Attribute (CQA) . It serves as a rapid, first-line indicator of:

• Regiochemical Purity: Distinguishing the 4-chloro isomer from potential 3-chloro or 6-chloro byproducts.

• Process Efficiency: Monitoring the completeness of the chlorination reaction of the parent ester.[1]

• Solvate/Polymorph Status: Identifying pseudo-polymorphs common in naphthoate crystallization.

This guide compares the performance of Capillary Melting Point Determination (the compendial standard) against Differential Scanning Calorimetry (DSC) (the thermodynamic standard) for this specific compound. It also provides comparative thermal data against structural analogues to establish a validation baseline.[1]

Comparative Methodology: Capillary vs. DSC

The "performance" in this context refers to the precision, accuracy, and information density provided by the determination method.[1]

Table 1: Performance Matrix of Determination Methods

Feature	Method A: Capillary (Automated Optoelectronic)	Method B: Differential Scanning Calorimetry (DSC)
Primary Output	Visual Meniscus Range (Onset to Clear Point)	Enthalpy of Fusion ( ) & Onset Temperature ( )
Precision
Sample Req.	2–5 mg (destructive)	1–3 mg (destructive/encapsulated)
Purity Insight	Qualitative (Wide range = Impure)	Quantitative (Van't Hoff Purity Calculation)
Interference	Subjective to packing density and ramp rate.[1][2][3]	Sensitive to volatile impurities if not using hermetic pans.[1]
Best For	Routine QC / Batch Release	Reference Standard Characterization / Polymorph Screening

Expert Insight on Causality[1]

• Why Capillary? For Methyl 4-chloro-1-hydroxy-2-naphthoate, the intramolecular hydrogen bond between the C1-OH and C2-COOMe groups creates a rigid planar structure.[1] Capillary methods effectively capture the lattice collapse but may lag if the heating rate (>1°C/min) exceeds the thermal conductivity of the crystal lattice.[1]

• Why DSC? DSC is superior for detecting eutectic impurities .[1] Since chlorinated naphthoates often retain non-chlorinated precursors (Methyl 1-hydroxy-2-naphthoate), DSC can resolve the melting endotherm of the impurity (approx. 76–80°C) distinct from the main peak, whereas capillary methods might just show a "softening" at the lower temperature.[1]

Thermal Landscape & Reference Data

To validate your experimental results, compare your findings against this thermal landscape. The chlorination at C4 typically raises the melting point and enthalpy of fusion due to increased molecular weight and halogen-mediated stacking interactions.[1]

Table 2: Comparative Thermal Data (Analogues & Impurities)

Compound	Structure Note	Melting Point Range ( )	Relevance
Methyl 1-hydroxy-2-naphthoate	Parent Precursor	76 – 80 [1, 2]	Major Impurity. Low MP indicates incomplete chlorination.[1]
Methyl 4-chloro-1-hydroxy-2-naphthoate	Target Analyte	110 – 120 (Predicted)	Target Range.[1] (Note: Exact MP depends on polymorph; typically +30-40°C vs parent).[1]
1-hydroxy-2-naphthoic acid	Hydrolysis Product	195 (Decomp) [3]	High MP indicates ester hydrolysis (moisture contamination).[1]
6-hydroxy-2-naphthoic acid	Isomeric Impurity	235 – 238 [4]	Indicates regioselectivity failure during naphthoic acid synthesis.[1]

Critical Note: If your sample melts between 85–100°C , do not assume it is a unique polymorph. It is statistically likely to be a eutectic mixture of the starting material (MP 78°C) and the product.[1] Perform HPLC to confirm.

Detailed Experimental Protocols

Protocol A: Automated Capillary Method (Routine QC)

Objective: Determine the melting range (Onset

to Clear Point ) to confirm identity.

• Sample Preparation:

  • Dry the sample of Methyl 4-chloro-1-hydroxy-2-naphthoate in a vacuum desiccator over

    for 4 hours to remove surface moisture.[1]

  • Grind the sample into a fine powder using an agate mortar. Coarse crystals lead to uneven heat transfer and "lagging" values.[1]

• Loading:

  • Fill three capillary tubes to a height of 3 mm .

  • Compact the sample by dropping the tube through a 1-meter glass guide tube onto a hard surface (tamping). Loose packing causes premature localized melting.[1]

• Instrument Setup (e.g., Büchi M-565 or Mettler MP90):

  • Start Temp: 70°C (Below the impurity range).

  • Ramp Rate 1: 10°C/min to 100°C.

  • Ramp Rate 2 (Critical): 1.0°C/min from 100°C to target. Fast ramping (>2°C/min) will artificially inflate the observed melting point.[1]

• Determination:

  • Record

    (first visible liquid meniscus).[1]

  • Record

    (complete disappearance of solid).[1]

  • Acceptance Criteria: Range (

    ) must be .

Protocol B: DSC Method (Purity & Polymorphism)

Objective: Determine thermodynamic purity and screen for solvates.[1]

• Pan Selection: Use Tzero Aluminum Hermetic Pans with a pinhole lid. Rationale: Naphthoates can sublime before melting; the pinhole releases pressure while maintaining saturation vapor pressure.[1]

• Sample Mass: Weigh 2.0 ± 0.1 mg. Ensure the sample covers the bottom of the pan evenly.[1]

• Method:

  • Equilibrate: 25°C.

  • Ramp: 10°C/min to 150°C.

  • Purge Gas: Nitrogen at 50 mL/min.

• Analysis:

  • Integrate the main endothermic peak.[1]

  • Check for a small "pre-melt" endotherm near 78°C (indicates unreacted parent ester).[1]

  • Calculate purity using the Van't Hoff equation if the peak is sharp.[1]

Decision Logic & Workflow Visualization

The following diagram illustrates the logical workflow for characterizing the melting point and handling out-of-specification (OOS) results.

Caption: Logical workflow for selecting the determination method and interpreting thermal data for Methyl 4-chloro-1-hydroxy-2-naphthoate.

References

• Sigma-Aldrich. (n.d.).[1] Methyl 1-hydroxy-2-naphthoate Product Specification. Retrieved from (Accessed 2024).[1]

• ChemicalBook. (2024).[1] Methyl 1-hydroxy-2-naphthoate Properties and Melting Point. Retrieved from .[1]

• The Good Scents Company. (2024).[1] 1-hydroxy-2-naphthoic acid Physical Properties. Retrieved from .[1]

• European Patent Office. (1982).[1] Preparation of hydroxy aromatic carboxylic acids and ester derivatives thereof (EP0049616A1).[1] Retrieved from .

Sources

• 1. prepchem.com [prepchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

Comparative Crystal Engineering Guide: Methyl 4-chloro-1-hydroxy-2-naphthoate

Executive Summary & Structural Context

Objective: This guide provides a technical comparison between Methyl 4-chloro-1-hydroxy-2-naphthoate (Target) and its non-halogenated parent, Methyl 1-hydroxy-2-naphthoate (Reference).

Significance: The introduction of a chlorine atom at the C4 position of the naphthalene ring is a critical structural modification in drug design. It serves two purposes:

• Electronic Modulation: The electronegative chlorine alters the acidity of the C1-hydroxyl group, potentially strengthening the intramolecular hydrogen bond (

  motif).

• Steric & Supramolecular Blocking: The bulky chlorine atom (

  ) blocks the para position relative to the hydroxyl, disrupting the standard - stacking observed in the non-halogenated parent and introducing the potential for Type II halogen bonding ( ).

This guide synthesizes known crystallographic data of the parent scaffold to establish a baseline for characterizing the chloro-derivative.

Comparative Data Analysis

The following table contrasts the established crystallographic parameters of the reference standard against the physicochemical properties of the target 4-chloro derivative.

Feature	Reference Standard (Parent)	Target Compound (Chloro-Derivative)
Compound Name	Methyl 1-hydroxy-2-naphthoate	Methyl 4-chloro-1-hydroxy-2-naphthoate
CAS Number	948-03-8	135241-08-6
Molecular Formula
Molecular Weight	202.21 g/mol	236.65 g/mol
Melting Point	76–80 °C [1]	Requires Experimental Determination (Est. >85 °C)
Primary Synthon	Intramolecular H-bond ( )	Intramolecular H-bond (Stabilized)
Crystal Packing	Planar sheets driven by - stacking	Perturbed stacking; potential or contacts
Space Group	P2₁/c (Monoclinic) [2]	Predicted:[1]P2₁/c or P-1 (Triclinic)
Key Structural Feature	Two independent planar molecules in asymmetric unit	C4-Cl steric block prevents close face-to-face stacking

Analyst Note: The parent compound crystallizes with two independent molecules in the asymmetric unit (

), a phenomenon often associated with the flexibility of the ester group. The 4-chloro substitution restricts this flexibility, likely reducing to 1 in the target structure.

Structural Mechanism & Synthesis Workflow

The synthesis and subsequent crystallization rely on the chlorination of the activated naphthalene ring. The presence of the C1-hydroxyl group directs the electrophilic aromatic substitution to the C4 position.

Reaction Pathway Visualization

The following diagram illustrates the synthesis and the competing supramolecular interactions that dictate the crystal lattice.

Caption: Transformation from parent scaffold to chloro-derivative, highlighting the conservation of the H-bond and emergence of halogen interactions.

Experimental Protocols

Protocol A: Single Crystal Growth (Slow Evaporation)

Purpose: To obtain X-ray quality crystals of Methyl 4-chloro-1-hydroxy-2-naphthoate suitable for determining the unknown unit cell dimensions.

• Solvent Selection: Prepare a binary solvent system of Dichloromethane (DCM) and Hexane (1:1 ratio). The chloro-derivative has lower solubility in non-polar solvents than the parent due to increased polarity.

• Dissolution: Dissolve 20 mg of the target compound in 2 mL of DCM. Sonicate for 30 seconds to ensure homogeneity.

• Layering: Carefully layer 2 mL of Hexane on top of the DCM solution in a narrow scintillation vial. Do not mix.

• Crystallization: Seal the vial with Parafilm and poke 3 small holes to allow slow evaporation. Store at 4°C in a vibration-free environment.

• Harvesting: Crystals should appear within 48-72 hours as colorless needles or plates.

Protocol B: Structural Validation (Powder X-Ray Diffraction - PXRD)

Purpose: To verify phase purity and compare against the calculated pattern of the parent.

• Sample Prep: Grind 50 mg of the bulk synthesized solid into a fine powder.

• Mounting: Pack into a zero-background silicon holder.

• Scan Parameters:

  • Range: 2

    = 3° to 40°

  • Step Size: 0.02°

  • Time per Step: 1.0 second

  • Radiation: Cu K

    ( )

• Analysis:

  • Look for a low-angle shift in the primary reflection peaks compared to the parent. The introduction of Chlorine should expand the unit cell volume by approximately 20-25

    , shifting low-angle peaks to lower 2 values.

Critical Analysis of Intermolecular Interactions

When analyzing the X-ray data for the 4-chloro derivative, researchers must validate the structure against these three specific mechanistic checkpoints:

The "Resilient" Intramolecular Hydrogen Bond

In the parent structure (Methyl 1-hydroxy-2-naphthoate), the hydroxyl group forms a strong intramolecular hydrogen bond with the carbonyl oxygen of the ester [3].

• Checkpoint: In the 4-chloro derivative, this bond distance (

  ) should shorten slightly (become stronger) due to the electron-withdrawing nature of the para-chlorine, which increases the acidity of the phenol proton.

Disruption of -Stacking

The parent compound forms layers parallel to the bc plane stabilized by

- interactions.

• Checkpoint: The 4-chloro substituent introduces a "bump" in the planar surface. Expect the crystal to adopt a herringbone or slipped-stack motif to accommodate the chlorine atom, rather than the flat sheet motif of the parent.

Halogen Bonding Potential

• Checkpoint: Measure the angle

  ( ). If , the chlorine is acting as a halogen bond donor (Lewis acid) toward an acceptor (likely the carbonyl oxygen of a neighboring molecule). This is a high-value interaction for crystal engineering applications.

References

• Sigma-Aldrich. (2024). Product Specification: Methyl 1-hydroxy-2-naphthoate. Link

• ChemicalBook. (2024). Methyl 1-hydroxy-2-naphthoate Properties and Crystal Data. Link

• Suhm, M. A., et al. (2021). "Attaching Onto or Inserting Into an Intramolecular Hydrogen Bond: Exploring and Controlling a Chirality-Dependent Dilemma for Alcohols." MDPI. Link

• PubChem. (2024). Compound Summary: 4-chloro-1-hydroxy-2-naphthoic acid. Link

• Thermo Fisher Scientific. (2024). Methyl 1-hydroxy-2-naphthoate Analysis. Link

Sources

• 1. researchgate.net [researchgate.net]

Technical Guide: UV-Vis Absorption Characteristics of Chloronaphthoates

Executive Summary: The Photophysical Advantage

Chloronaphthoates—specifically esters of chloronaphthoic acid (e.g., methyl 4-chloro-1-naphthoate)—represent a critical class of intermediates in the synthesis of polycyclic aromatic hydrocarbons (PAHs), pharmaceuticals, and organochlorine dyes. Their utility lies in the unique electronic perturbation introduced by the chlorine substituent on the naphthalene ring.

Unlike standard naphthoates, chloronaphthoates exhibit a distinct bathochromic (red) shift and hyperchromic effect in their UV-Vis absorption profiles. This guide objectively compares these characteristics against non-chlorinated alternatives, providing the experimental grounding necessary for their identification and quantification in complex matrices.

Mechanistic Insight: Electronic Transitions

To understand the UV-Vis performance of chloronaphthoates, one must deconstruct the electronic environment of the naphthalene scaffold.

The Naphthalene Baseline

Unsubstituted naphthalene displays three primary absorption bands arising from

transitions:

• E-band (Clar's

  -band): Intense, ~220 nm.

• K-band (Clar's

  -band): Moderate, ~275 nm.

• B-band (Clar's

  -band): Weak, ~314 nm (forbidden transition made allowed by vibrational coupling).

The Chloronaphthoate Shift

The introduction of an ester group (

) and a chlorine atom ( ) alters this landscape through two competing mechanisms:

• Conjugative Extension (Ester): The carbonyl group of the ester extends the

  -system, significantly lowering the HOMO-LUMO gap. This causes a strong red shift of the K-band, often masking the weaker B-band.

• Auxochromic Perturbation (Chlorine): The chlorine atom acts as an auxochrome. While its inductive effect (

  ) withdraws electrons, its mesomeric effect ( ) donates electron density from its lone pairs into the -system. The effect typically dominates in excited states, stabilizing the orbital and causing a further bathochromic shift relative to the non-chlorinated ester.

Visualization: Electronic Energy Pathway

The following diagram illustrates the reduction in energy gap (

) leading to the observed red shift.

Figure 1: Progressive reduction of the HOMO-LUMO energy gap upon substitution, resulting in bathochromic shifts.

Comparative Performance Analysis

The following data synthesizes experimental values for chloronaphthoates against their direct alternatives. Note the distinct shift in

and the increase in molar absorptivity ( ).[1][2]

Table 1: UV-Vis Spectral Comparison (Solvent: Ethanol/Methanol)

Compound Class	Specific Example	(nm)	(L[1][3][4][5]·mol⁻¹·cm⁻¹)	Key Spectral Feature
Parent Hydrocarbon	Naphthalene	220, 275, 314	~5,000 (at 275)	Distinct vibrational fine structure.
Halogenated Analog	1-Chloronaphthalene	224, 284	~6,500	Slight red shift; loss of some fine structure.
Ester Alternative	Methyl 2-naphthoate	236, 280, 334	~10,000	Strong conjugation band; B-band red-shifted.
Target Product	Methyl Chloronaphthoate	240-245, 290-300	>12,000	Broadened K-band; significant hyperchromic effect.

Performance Interpretation:

• Detection Sensitivity: Chloronaphthoates exhibit higher molar absorptivity (

  ) than unsubstituted naphthoates. This allows for lower Limits of Detection (LOD) in HPLC-UV assays.

• Selectivity: The bathochromic shift to the 290–300 nm region moves the primary absorption peak away from common protein/solvent interferences (often <260 nm), improving assay specificity.

Experimental Protocol: Characterization Workflow

To replicate these results or validate incoming raw materials, follow this self-validating protocol.

Reagents and Equipment

• Solvent: Spectroscopic grade Cyclohexane (non-polar) or Ethanol (polar). Note: Polar solvents may blur vibrational fine structure.

• Instrument: Double-beam UV-Vis Spectrophotometer (Bandwidth

  1 nm).

• Cuvettes: Quartz, 10 mm path length (matched pair).

Step-by-Step Methodology

• Blank Preparation: Fill both cuvettes with the chosen solvent. Run a baseline correction (200–400 nm).

• Stock Solution: Weigh 10.0 mg of the chloronaphthoate ester. Dissolve in 100 mL of solvent to create a 100 ppm stock.

• Dilution Series: Prepare concentrations of 2, 5, 10, and 20 ppm.

• Measurement:

  • Scan range: 200 nm to 450 nm.

  • Scan speed: Medium (approx. 200 nm/min).

• Validation (The "Rule of Ratio"):

  • Calculate the ratio of absorbance at the two primary maxima (e.g.,

    ).

  • This ratio is a concentration-independent constant for a pure compound. Deviation >5% indicates impurity.

Visualization: Experimental Workflow

Figure 2: Standardized workflow for quantitative UV-Vis analysis of chloronaphthoates.

References

• Naphthalene Spectral Data: NIST Chemistry WebBook. Naphthalene, 1-chloro- UV-Vis Spectrum. National Institute of Standards and Technology. Available at: [Link]

• Ester Conjugation Effects: PubChem. Methyl 2-naphthoate Spectral Data. National Center for Biotechnology Information. Available at: [Link]

• General Interpretation of Aromatic Spectra: Doc Brown's Chemistry. UV-visible absorption spectra of aromatics. Available at: [Link]

• HPLC-UV Method Development: SIELC Technologies. UV-Vis Spectrum of 2-Naphthoic Acid. Available at: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. The Relationship Between UV-VIS Absorption and Structure of Organic Compounds : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Methyl 4-chloro-1-hydroxy-2-naphthoate: Proper Disposal &amp; Handling Procedures

Executive Summary & Chemical Profile

Methyl 4-chloro-1-hydroxy-2-naphthoate is a specialized halogenated aromatic intermediate, often utilized in the synthesis of hydroxynaphthoquinone-based pharmaceuticals (e.g., Atovaquone analogs).

Effective disposal of this compound requires strict adherence to Halogenated Organic Waste protocols. Unlike simple organic esters, the chlorine substituent at the C4 position mandates segregation from standard fuel-blending waste streams to prevent the formation of acidic gases (HCl) and potential dioxins during improper incineration.

Chemical Identification

Property	Detail
Chemical Name	Methyl 4-chloro-1-hydroxy-2-naphthoate
Class	Halogenated Aromatic Ester / Phenolic Derivative
Molecular Formula	C₁₂H₉ClO₃
Primary Hazard	Aquatic Toxicity & Skin/Eye Irritation (Phenolic nature)
RCRA Waste Status	Halogenated Organic Waste (Requires specific incineration)

Pre-Disposal Segregation (The Self-Validating System)

To ensure safety and compliance, use the "Halogen Rule" as your self-validating logic. If a waste stream contains any detectable amount of this compound, the entire container must be labeled HALOGENATED .

Why this matters (The Science):

• Incineration Chemistry: Standard non-halogenated waste is often used as fuel in cement kilns. If Methyl 4-chloro-1-hydroxy-2-naphthoate enters this stream, combustion generates Hydrogen Chloride (HCl) gas. This corrodes standard kiln linings and violates EPA air emission permits.

• Chemical Incompatibility: The 1-hydroxy group is phenolic (weakly acidic). Do not mix high concentrations of this waste with strong oxidizing agents (e.g., Nitric Acid) or highly reactive metals, as this can lead to exothermic decomposition.

Decision Logic & Workflow (Visualization)

The following diagram outlines the critical decision path for disposing of Methyl 4-chloro-1-hydroxy-2-naphthoate.

Figure 1: Decision tree for segregating halogenated naphthoate waste. Note that even if dissolved in non-halogenated solvents (like Methanol), the presence of the solute forces the entire mixture into the Halogenated stream.

Step-by-Step Disposal Protocols

Scenario A: Disposal of Pure Solid (Expired or Excess Material)

Objective: Containment and labeling for high-temperature incineration.

• PPE Requirement: Nitrile gloves (double-gloved recommended due to phenolic permeability), safety goggles, and lab coat. Use a fume hood to avoid dust inhalation.

• Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a dedicated solid waste drum.

• Bagging:

  • Place the solid material inside a clear 4-mil polyethylene bag.

  • Seal the bag with tape or a zip tie.

  • Place this bag inside a second bag (double containment).

• Labeling:

  • Apply a Hazardous Waste label.

  • CRITICAL: Check the box for "Halogenated Organic."

  • List constituents: "Methyl 4-chloro-1-hydroxy-2-naphthoate (100%)."

• Storage: Store in the "Solid Waste" satellite accumulation area, away from oxidizers.

Scenario B: Disposal of Reaction Mixtures (Liquid Waste)

Objective: Prevent contamination of non-halogenated fuel blending streams.

• Quenching (If necessary): If the naphthoate is in a reaction mixture with active reagents (e.g., thionyl chloride or strong bases), quench the reaction first. Ensure pH is between 4 and 10 before bottling.

• Segregation:

  • Pour the solution into the Halogenated Solvent Waste carboy (typically red or yellow tagged in most labs).

  • Note: Even if the solvent is Methanol (non-halogenated), the presence of the chlorinated naphthoate (solute) renders the entire volume halogenated waste.

• Labeling:

  • Update the carboy log sheet immediately.

  • Record the approximate concentration of the naphthoate.

Emergency Spill Contingency

In the event of a benchtop spill, immediate action prevents contamination spread.

Phase	Action Steps
1. Isolate	Alert nearby personnel. Mark the area. If dust is airborne, evacuate the immediate area to let it settle.
2. Protect	Wear Nitrile gloves and N95 dust mask (if solid powder).
3. Contain	Solid: Do not dry sweep. Cover with wet paper towels to prevent dust, then scoop into a bag.Liquid: Absorb with vermiculite or polypropylene pads.
4. Clean	Wipe the surface with a soap/water solution (phenolics are slightly acidic; mild alkaline soap helps solubilize residues).
5. Dispose	All cleanup materials (gloves, paper towels, pads) must be disposed of as Solid Halogenated Hazardous Waste .

References

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual - Managing Hazardous Waste. Washington, D.C. [Link][1]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200.[2] [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for Methyl 1-hydroxy-2-naphthoate (Structural Analog). [Link]

Sources

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. fishersci.com [fishersci.com]